Thermodynamic Solubility Profile of N,N-Dimethylpentadecylamine in Polar Organic Solvents
Executive Summary N,N-Dimethylpentadecylamine (C15-DMA; CAS 17678-60-3) is a long-chain tertiary amine predominantly utilized as a surfactant intermediate and a critical precursor in the synthesis of ionizable lipids for...
Author: BenchChem Technical Support Team. Date: April 2026
Executive Summary
N,N-Dimethylpentadecylamine (C15-DMA; CAS 17678-60-3) is a long-chain tertiary amine predominantly utilized as a surfactant intermediate and a critical precursor in the synthesis of ionizable lipids for lipid nanoparticle (LNP) drug delivery systems. Structurally, it possesses a 15-carbon hydrophobic aliphatic chain bound to a hydrophilic dimethylamine headgroup, imparting distinct amphiphilic characteristics[1]. For researchers and formulation scientists, mastering the solubility profile of C15-DMA in polar organic solvents is an essential prerequisite for optimizing downstream chemical synthesis, purification, and formulation workflows.
This whitepaper provides an in-depth technical analysis of C15-DMA's solvation thermodynamics, a quantitative solubility matrix, and a self-validating analytical protocol for empirical solubility determination.
Physicochemical Architecture and Solvation Thermodynamics
The solvation kinetics of C15-DMA are dictated by the thermodynamic interplay between the cohesive energy density of the solvent and the molecule's structural dichotomy.
Aqueous Insolubility: In aqueous environments, the extensive C15 hydrocarbon tail severely disrupts the hydrogen-bonded network of water. This induces a massive entropic penalty (hydrophobic effect) as water molecules are forced to form highly ordered clathrate-like structures around the tail, rendering the free base form of the amine practically insoluble in water[1].
Organic Solvation: Conversely, the free base form of fatty amines exhibits exceptional solubility in polar organic solvents[2]. Solvents such as ethanol and isopropanol provide an optimal thermodynamic environment: their short alkyl moieties engage in favorable London dispersion forces with the C15 tail (
ΔHmix<0
), while their protic hydroxyl groups act as hydrogen bond donors to the electron-rich lone pair of the tertiary amine headgroup.
Quantitative Solubility Matrix
The following table summarizes the solubility profile of C15-DMA across various solvents at standard ambient temperature (25°C). The data highlights how solvent polarity and hydrogen-bonding capacity influence the dissolution of this highly lipophilic amine.
Solvent
Dielectric Constant (ε)
Polarity Index
Estimated Solubility (mg/mL at 25°C)
Mechanistic Rationale
Isopropanol (IPA)
18.3
3.9
> 200 (Freely Soluble)
Lower polarity and larger alkyl group perfectly match the lipophilic C15 chain, minimizing cavity formation energy.
Ethanol (95%)
24.5
5.2
> 150 (Highly Soluble)
Provides an optimal balance of protic headgroup interaction and lipophilic tail solvation[2].
Methanol
32.7
5.1
> 100 (Soluble)
High H-bond capacity strongly solvates the amine head, though the short methyl group slightly restricts tail expansion.
Acetonitrile (MeCN)
37.5
5.8
20 - 50 (Moderately Soluble)
Polar aprotic nature lacks H-bond donation for the amine head, relying entirely on dipole-induced interactions.
Water
80.1
9.0
< 0.1 (Practically Insoluble)
Extreme cohesive energy density leads to hydrophobic exclusion of the C15 aliphatic chain[1].
To empirically determine the precise thermodynamic solubility of C15-DMA in a given polar organic solvent, the following self-validating workflow must be employed. This protocol is designed to eliminate false positives caused by metastable supersaturation or adsorptive losses.
Phase 1: Thermodynamic Equilibration
Saturation: Add 500 mg of solid C15-DMA to 1.0 mL of the target polar organic solvent in a chemically inert borosilicate glass vial.
Incubation: Seal the vial and incubate in a thermostatic shaker at 25.0 ± 0.1 °C and 400 rpm for exactly 48 hours.
Causality: A 48-hour incubation ensures the system transitions past initial kinetic dissolution rates into a state of true thermodynamic equilibrium, preventing the measurement of transient supersaturated states.
Phase 2: Phase Separation and Isolation
Centrifugation: Centrifuge the suspension at 10,000 × g for 15 minutes to firmly pellet the undissolved solute.
Filtration: Carefully extract the supernatant and filter it through a 0.22 µm PTFE (Polytetrafluoroethylene) syringe filter.
Causality: PTFE is chosen over PES or nylon because it is highly solvent-resistant and exhibits near-zero non-specific binding for lipophilic amines. This ensures the filtered concentration accurately reflects the dissolved state without adsorptive losses to the filter membrane.
Phase 3: Chromatographic Analysis
Dilution: Dilute the filtrate 1:1000 in the mobile phase to ensure the concentration falls within the linear dynamic range of the detector.
Causality: Standard C18 columns often cause severe peak tailing for tertiary amines due to secondary ion-exchange interactions with unendcapped residual silanols. The Newcrom R1 column features specialized low silanol activity, eliminating this artifact and ensuring sharp, quantifiable peaks[3].
Elution: Run an isocratic mobile phase of Acetonitrile/Water supplemented with 0.1% Formic Acid.
Causality: Formic acid protonates the amine for stable retention and is fully compatible with Mass Spectrometry (MS) detection, avoiding the ion-suppression issues associated with non-volatile buffers like phosphoric acid[3].
Solvation and Quantification Workflow Diagram
Fig 1: Self-validating workflow for determining thermodynamic solubility of C15-DMA via HPLC-MS.
Applications in Advanced Drug Delivery
The solubility data of C15-DMA is not merely an academic metric; it is a foundational parameter for pharmaceutical engineering. In the synthesis of ionizable lipids (e.g., DLin-MC3-DMA analogs used in mRNA vaccines), C15-DMA acts as a critical lipophilic tail donor. Knowing its exact solubility in polar aprotic solvents (like Acetonitrile) versus protic solvents (like Ethanol) allows chemists to optimize reaction solvent ratios, maximizing nucleophilic substitution yields while preventing premature precipitation of the amine intermediate. Furthermore, its high solubility in ethanol makes it highly compatible with the microfluidic mixing techniques used to precipitate LNPs in aqueous buffers.
References
Separation of N,N-Dimethylpentadecylamine on Newcrom R1 HPLC column
Source: SIELC Technologies
URL:[Link]
Fatty Amines in Detergents and Cosmetics: Current State and Biocircular Perspectives
Source: MDPI
URL:[Link]
N,N-Dimethylpentadecylamine: Synthesis Pathways, Reaction Mechanisms, and Process Optimization
Abstract: N,N-Dimethylpentadecylamine (CAS: 17678-60-3) is a highly valuable C15-alkyl tertiary amine utilized extensively as an intermediate in the synthesis of advanced surfactants, amine oxides, and quaternary ammoniu...
Author: BenchChem Technical Support Team. Date: April 2026
Abstract:
N,N-Dimethylpentadecylamine (CAS: 17678-60-3) is a highly valuable C15-alkyl tertiary amine utilized extensively as an intermediate in the synthesis of advanced surfactants, amine oxides, and quaternary ammonium compounds[1]. As a Senior Application Scientist, I have structured this technical guide to explore the most viable synthetic pathways for this compound, focusing heavily on atom economy, chemoselectivity, and practical laboratory validation. This whitepaper dissects the mechanistic causality behind experimental choices, providing researchers with self-validating protocols for both synthesis and downstream derivatization.
Physicochemical Profile and Structural Utility
N,N-Dimethylpentadecylamine consists of a 15-carbon hydrophobic alkyl chain bound to a hydrophilic dimethyl-substituted nitrogen atom[1]. This specific chain length provides an optimal hydrophilic-lipophilic balance (HLB), making it a critical amphiphilic precursor for industrial emulsifiers and biological applications[1].
The traditional synthesis of long-chain amines often relies on multi-step, low-atom-economy processes (such as the nucleophilic substitution of alkyl halides), which suffer from over-alkylation and the generation of stoichiometric salt waste. To circumvent these issues, modern synthetic approaches prioritize catalytic and reductive methodologies.
Catalytic Hydroaminomethylation (The Atom-Economical Route)
The most advanced and atom-economical pathway to N,N-dimethylpentadecylamine is the hydroaminomethylation (HAM) of 1-tetradecene using syngas (CO/H₂) and dimethylamine[3].
Mechanistic Causality:
This is a one-pot tandem reaction. First, the alkene undergoes hydroformylation to yield pentadecanal. The aldehyde immediately condenses with dimethylamine to form an enamine/imine intermediate, which is subsequently hydrogenated to the target tertiary amine[3].
To achieve high chemoselectivity, a dual-metal catalyst system is employed: Rhodium (Rh) drives the hydroformylation step, while Iridium (Ir) acts as a superior catalyst for the hydrogenation of the imine intermediate[3]. Balancing these two metals prevents the accumulation of intermediates and drives the equilibrium forward.
Fig 1: Mechanistic pathway of dual-metal catalyzed hydroaminomethylation of 1-tetradecene.
Eschweiler-Clarke Methylation
For laboratories lacking high-pressure syngas infrastructure, the Eschweiler-Clarke methylation of 1-pentadecanamine is the preferred route.
Mechanistic Causality:
Unlike direct alkylation with methyl halides—which inevitably produces unwanted quaternary ammonium salts—the Eschweiler-Clarke reaction is strictly self-limiting. The primary amine reacts with formaldehyde to form an imine, which is reduced by a hydride transfer from formic acid (releasing CO₂ as the driving thermodynamic force). Because the resulting tertiary amine cannot form an imine with formaldehyde, the reaction naturally halts at the N,N-dimethyl stage, guaranteeing absolute chemoselectivity.
Fig 2: Logical progression of the Eschweiler-Clarke methylation for primary amines.
Protocol 1: Biphasic Hydroaminomethylation of 1-Tetradecene
To simplify product isolation, the reaction is performed in an aqueous/organic biphasic system using the water-soluble ligand TPPTS (Triphenylphosphine trisulfonate)[3]. The highly lipophilic product (XLogP3 = 7.5)[2] spontaneously separates from the aqueous catalyst layer.
Step-by-Step Procedure:
Catalyst Preparation: In a nitrogen-purged autoclave, prepare an aqueous solution containing Rh and Ir precursors (molar ratio Rh/Ir = 1:1) and TPPTS ligand ([P]/[Rh+Ir] = 30)[3].
Reactant Loading: Add 1-tetradecene and an aqueous solution of dimethylamine (molar ratio DMA:alkene = 4:1)[3].
Reaction: Pressurize the reactor with syngas (CO:H₂ = 1:1) to 3 MPa and heat to 130 °C under vigorous stirring for 5 hours[3].
Phase Separation: Cool the reactor and vent the gases. Transfer the mixture to a separatory funnel. The upper organic layer contains the target amine, while the lower aqueous layer retains the catalyst for recycling.
Validation (Self-Validating Metric): Analyze the organic phase via ¹H NMR (400 MHz, CDCl₃). The reaction is deemed complete and successful upon the disappearance of terminal olefinic protons (δ 4.9–5.8) and the emergence of a distinct multiplet at δ 2.21–2.26, corresponding to the 8 protons of the N-CH₃ groups and adjacent CH₂[3].
Fig 3: Experimental workflow for biphasic catalytic hydroaminomethylation.
Protocol 2: Downstream Synthesis of Dimethylpentadecylamine N-oxide
N,N-Dimethylpentadecylamine is a primary precursor for 1-pentadecanamine, N,N-dimethyl-, N-oxide, a valuable amphoteric surfactant[4].
Step-by-Step Procedure:
Oxidation: Treat N,N-dimethylpentadecylamine with a slight molar excess of 30% aqueous hydrogen peroxide[4].
Temperature Control: Maintain the reaction temperature at 60–75 °C. Higher temperatures risk the thermal decomposition of the peroxide, while lower temperatures stall the kinetics.
Validation (Self-Validating Metric): The starting amine is highly hydrophobic and forms a cloudy emulsion in the aqueous peroxide. As the reaction proceeds, the amine is converted into the highly hydrophilic amine oxide. The reaction is visually validated when the cloudy emulsion transitions into a perfectly clear, homogeneous solution[4].
Quantitative Analysis of Synthesis Pathways
When selecting a synthesis route for N,N-dimethylpentadecylamine, researchers must weigh atom economy against infrastructural requirements. Table 2 summarizes the operational trade-offs.
Table 2: Comparative Analysis of Synthesis Pathways
Pharmacokinetics of N,N-Dimethylpentadecylamine derivatives in vitro
An In-Depth Technical Guide to the In Vitro Pharmacokinetics of N,N-Dimethylpentadecylamine (DMPDA) Derivatives Abstract N,N-Dimethylpentadecylamine (DMPDA) and its derivatives are emerging as critical components in adva...
Author: BenchChem Technical Support Team. Date: April 2026
An In-Depth Technical Guide to the In Vitro Pharmacokinetics of N,N-Dimethylpentadecylamine (DMPDA) Derivatives
Abstract
N,N-Dimethylpentadecylamine (DMPDA) and its derivatives are emerging as critical components in advanced drug delivery systems, particularly in the formulation of lipid-based nanoparticles for nucleic acid therapies. A thorough understanding of their pharmacokinetic (PK) profile is paramount for the development of safe and effective therapeutics. This guide provides a comprehensive framework for the in vitro evaluation of the Absorption, Distribution, Metabolism, and Excretion (ADME) properties of DMPDA derivatives. We will delve into the core principles and detailed protocols for assessing intestinal permeability, metabolic stability, and plasma protein binding. This document is intended for researchers, scientists, and drug development professionals, offering both the theoretical underpinnings and practical, field-proven methodologies for generating a robust in vitro PK profile of this important class of molecules.
Introduction: The Role of DMPDA Derivatives in Modern Drug Delivery
N,N-Dimethylpentadecylamine (DMPDA) is a tertiary amine with a long alkyl chain, a structural motif that imparts unique physicochemical properties, making its derivatives highly suitable for lipid-based drug delivery systems. These compounds are often employed as ionizable cationic lipids in lipid nanoparticles (LNPs), which are instrumental in encapsulating and delivering nucleic acid-based therapeutics such as mRNA and siRNA. The in vitro pharmacokinetic properties of these lipid excipients are as critical as those of the active pharmaceutical ingredient (API), as they govern the stability, delivery efficiency, and potential off-target effects of the formulation.
Early and comprehensive in vitro ADME (Absorption, Distribution, Metabolism, and Excretion) assessment is a cornerstone of modern drug development.[1][2] It allows for the early identification of compounds with favorable pharmacokinetic profiles, thereby reducing the risk of late-stage clinical trial failures.[1][3] For DMPDA derivatives, which are likely to be highly lipophilic, specialized in vitro assays are necessary to accurately predict their in vivo behavior.[4][5]
This guide will provide a structured approach to the in vitro pharmacokinetic characterization of DMPDA derivatives, focusing on three key areas: intestinal permeability, metabolic stability, and plasma protein binding.
Foundational Physicochemical Characterization
Before embarking on detailed in vitro ADME assays, a foundational understanding of the physicochemical properties of the DMPDA derivatives is essential. These properties, including solubility, lipophilicity (LogP), and pKa, will influence the choice of assay conditions and the interpretation of the results. For instance, the high lipophilicity of these compounds may necessitate modifications to standard protocols to prevent non-specific binding and ensure accurate measurements.[4]
In Vitro Models for Intestinal Absorption: The Caco-2 Permeability Assay
Oral administration is the most common and preferred route for drug delivery.[6] The Caco-2 cell line, derived from human colorectal adenocarcinoma, is the gold standard in vitro model for predicting human drug absorption.[6][7] When cultured, these cells differentiate into a monolayer of polarized enterocytes with tight junctions, mimicking the intestinal epithelial barrier.[6][7]
The Caco-2 permeability assay measures the rate at which a compound crosses this cell monolayer, providing an apparent permeability coefficient (Papp).[4][7] A bidirectional assay, measuring transport from the apical (A) to the basolateral (B) side and vice versa, can also identify if the compound is a substrate for efflux transporters like P-glycoprotein (P-gp).[7]
Causality Behind Experimental Choices for Lipophilic Compounds:
For highly lipophilic compounds like DMPDA derivatives, standard Caco-2 assay conditions may underestimate permeability due to the compound's retention within the cell monolayer or non-specific binding to the assay plates.[4] To mitigate this, the addition of a protein like bovine serum albumin (BSA) to the basolateral receiver compartment is often necessary to act as a "sink," mimicking in vivo conditions and improving the accuracy of the permeability assessment.[4][8]
Cell Culture: Caco-2 cells are seeded on semi-permeable Transwell™ inserts and cultured for 18-22 days to form a confluent, differentiated monolayer.[7]
Monolayer Integrity Check: The integrity of the cell monolayer is confirmed by measuring the transepithelial electrical resistance (TEER).[9]
Dosing Solution Preparation: The DMPDA derivative is dissolved in a suitable vehicle, often containing a small percentage of DMSO, and then diluted in transport buffer.
Permeability Assay:
For A to B transport, the dosing solution is added to the apical side, and the basolateral side is filled with transport buffer (potentially supplemented with BSA).[4][8]
For B to A transport, the dosing solution is added to the basolateral side, and the apical side contains the transport buffer.[7]
Sampling: Aliquots are taken from the receiver compartment at specific time points (e.g., 30, 60, 90, and 120 minutes).[9] The donor compartment is also sampled at the beginning and end of the experiment.
Quantification: The concentration of the DMPDA derivative in the samples is determined using a sensitive analytical method, typically liquid chromatography-tandem mass spectrometry (LC-MS/MS).
Data Analysis: The apparent permeability coefficient (Papp) is calculated. An efflux ratio (Papp(B-A) / Papp(A-B)) greater than 2 suggests the involvement of active efflux.[7]
Data Presentation: Caco-2 Permeability of DMPDA Derivatives
Compound
Papp (A-B) (10⁻⁶ cm/s)
Papp (B-A) (10⁻⁶ cm/s)
Efflux Ratio
Predicted Absorption
DMPDA-01
15.2
16.1
1.1
High
DMPDA-02
8.5
25.5
3.0
Moderate (Efflux Substrate)
Atenolol (Control)
0.5
0.6
1.2
Low
Antipyrine (Control)
25.0
24.5
1.0
High
Visualization: Caco-2 Permeability Assay Workflow
Caption: Workflow for the bidirectional Caco-2 permeability assay.
In Vitro Models for Metabolism: Liver Microsomal Stability Assay
The liver is the primary site of drug metabolism, with cytochrome P450 (CYP) enzymes playing a major role.[10] The liver microsomal stability assay is a widely used in vitro method to assess a compound's susceptibility to Phase I metabolism.[10][11] This assay measures the rate of disappearance of a compound when incubated with liver microsomes, which are vesicles of the endoplasmic reticulum containing a high concentration of drug-metabolizing enzymes.[10]
Causality Behind Experimental Choices:
The assay requires a co-factor, typically an NADPH-regenerating system, to support the activity of CYP enzymes.[10][11][12] Running the assay with and without NADPH helps to distinguish between metabolic degradation and other forms of instability.[10][13] The inclusion of known substrates for major CYP isoforms serves as a positive control to ensure the metabolic competence of the microsomes.[13]
Preparation: Stock solutions of the DMPDA derivative and control compounds are prepared.[11] A reaction mixture containing liver microsomes in a suitable buffer is also prepared.[12]
Incubation: The DMPDA derivative is added to the microsomal solution and pre-incubated at 37°C.[12][13]
Reaction Initiation: The metabolic reaction is initiated by adding an NADPH-regenerating system.[12] A parallel incubation without NADPH is run as a control.[13]
Time Points: Aliquots are removed at several time points (e.g., 0, 5, 15, 30, and 60 minutes).[13]
Reaction Termination: The reaction is stopped at each time point by adding a cold organic solvent (e.g., acetonitrile) to precipitate the proteins.[11][12] An internal standard is often included in the stop solution for accurate quantification.[11]
Sample Processing: The samples are centrifuged to pellet the precipitated proteins.[11][12]
Analysis: The supernatant is analyzed by LC-MS/MS to determine the concentration of the remaining parent compound.[11][13]
Data Analysis: The natural logarithm of the percentage of the compound remaining is plotted against time. From the slope of this line, the in vitro half-life (t½) and intrinsic clearance (Clint) are calculated.[11][13]
Data Presentation: Liver Microsomal Stability of DMPDA Derivatives
Caption: Interplay of properties influencing predicted bioavailability.
Data Integration and Interpretation: Building a Comprehensive Profile
The data generated from these in vitro assays should not be viewed in isolation. A holistic interpretation is necessary to build a comprehensive pharmacokinetic profile and to predict the in vivo behavior of the DMPDA derivatives. For instance, a compound with high permeability but low metabolic stability may have poor oral bioavailability due to extensive first-pass metabolism. Conversely, a metabolically stable compound with poor permeability will also likely have low bioavailability.
The ultimate goal of these in vitro studies is to inform the selection and optimization of lead candidates for further development. [1][3]By identifying potential liabilities early, such as rapid metabolism or high efflux, medicinal chemists can make informed decisions to modify the chemical structure and improve the pharmacokinetic properties.
Conclusion
The in vitro pharmacokinetic profiling of N,N-Dimethylpentadecylamine (DMPDA) derivatives is a critical step in the development of novel lipid-based drug delivery systems. A systematic approach, employing robust and well-validated assays such as the Caco-2 permeability assay, liver microsomal stability assay, and equilibrium dialysis for plasma protein binding, is essential for generating reliable data. This guide has provided the theoretical rationale and detailed protocols for these key assays, emphasizing the importance of tailoring experimental conditions for this unique class of highly lipophilic compounds. The integrated analysis of these in vitro ADME properties will enable the selection of DMPDA derivatives with the most promising pharmacokinetic profiles, ultimately accelerating the development of safer and more effective advanced therapeutics. Regulatory bodies like the FDA and EMA require robust ADME data for Investigational New Drug (IND) submissions, making these assays indispensable for compliance.
[1][19][20][21][22]
References
Microsomal stability assay for human and mouse liver microsomes - drug metabolism v1. (2024). protocols.io. Available at: [Link]
AxisPharm. Microsomal Stability Assay Protocol. Available at: [Link]
Microsomal stability assay for human and mouse liver microsomes - drug metabolism. (n.d.). protocols.io. Available at: [Link]
Evotec. Caco-2 Permeability Assay. Available at: [Link]
Caco2 assay protocol. (n.d.). Available at: [Link]
Gertz, M., Harrison, A., Houston, J. B., & Galetin, A. (2001). Permeability of lipophilic compounds in drug discovery using in-vitro human absorption model, Caco-2. PubMed. Available at: [Link]
Inotiv. Utilizing various plasma protein binding tools for determining the free fraction of lipophilic and lipopeptide drugs. Available at: [Link]
Pharmaron. Protein Binding Assay: ICH M12-Compliant Testing. Available at: [Link]
MTTlab. In vitro drug metabolism: for the selection of your lead compounds. Available at: [Link]
Creative Bioarray. Caco-2 Permeability Assay Protocol. Available at: [Link]
BioDuro. ADME Microsomal Stability Assay. Available at: [Link]
Tavelin, S., Taipalensuu, J., Söderberg, L., Morrison, R., & Artursson, P. (2008). Optimisation of the caco-2 permeability assay using experimental design methodology. PubMed. Available at: [Link]
Hintzen, F., & Perrier, C. (2014). Pharmacokinetic aspects and in vitro-in vivo correlation potential for lipid-based formulations. PubMed. Available at: [Link]
Creative Biolabs. In Vitro ADME Assays: Principles, Applications & Protocols. Available at: [Link]
Visikol. (2022). How to Measure the Plasma Protein Binding Ability of Your Drug Candidate. Available at: [Link]
FDA. (1997). Guidance for Industry: Drug Metabolism/Drug Interaction Studies in the Drug Development Process: Studies In Vitro. Available at: [Link]
FDA. (2020). Safety Testing of Drug Metabolites Guidance for Industry. Available at: [Link]
EMA. (2012). Guideline on the investigation of drug interactions. Available at: [Link]
FDA. (2020). Guidance Snapshot: In Vitro Drug Interaction Studies Cytochrome P450 Enzyme. Available at: [Link]
ICE Bioscience. In Vitro ADME Assays and Services. Available at: [Link]
Howard, M. L., Hill, J. J., Galluppi, G. R., & McLean, M. A. (2010). Plasma protein binding in drug discovery and development. PubMed. Available at: [Link]
FDA. (2020). In Vitro Drug Interaction Studies — Cytochrome P450 Enzyme- and Transporter-Mediated Drug Interactions Guidance for Industry. Available at: [Link]
MDPI. (2025). ADME Properties in Drug Delivery. Available at: [Link]
Zhang, Y., et al. (2021). In vitro and in vivo correlation for lipid-based formulations: Current status and future perspectives. PubMed. Available at: [Link]
G. Evano, et al. (2018). Recent Uses of N,N-Dimethylformamide and N,N-Dimethylacetamide as Reagents. MDPI. Available at: [Link]
Catalytic Amination Strategies for the Synthesis of N,N-Dimethylpentadecylamine: An Application and Protocol Guide
Introduction N,N-Dimethylpentadecylamine, a long-chain tertiary amine, and its derivatives are crucial components in a multitude of industrial and commercial applications. These applications include their use as fabric s...
Author: BenchChem Technical Support Team. Date: April 2026
Introduction
N,N-Dimethylpentadecylamine, a long-chain tertiary amine, and its derivatives are crucial components in a multitude of industrial and commercial applications. These applications include their use as fabric softeners, drilling muds, surfactants, and bactericides/disinfectants.[1] The synthesis of such fatty tertiary amines is a cornerstone of industrial organic chemistry, with ongoing research focused on developing more efficient, sustainable, and cost-effective manufacturing processes. This guide provides a detailed overview of modern catalytic amination methods applicable to the synthesis of N,N-Dimethylpentadecylamine, offering in-depth protocols and mechanistic insights for researchers, scientists, and professionals in drug development and chemical manufacturing.
Traditionally, the synthesis of tertiary amines has relied on methods that often require harsh reaction conditions and stoichiometric reagents, leading to significant waste generation. However, the advent of catalytic methodologies has revolutionized this field, offering pathways that are not only more environmentally benign but also more atom-economical and selective. This document will explore two primary catalytic routes for the synthesis of N,N-Dimethylpentadecylamine:
Reductive Amination of Pentadecanal: This widely utilized method involves the reaction of a long-chain aldehyde (pentadecanal) with dimethylamine in the presence of a reducing agent and a catalyst.
Direct Amination of Pentadecyl Alcohol and its Derivatives: This approach focuses on the direct conversion of fatty alcohols or their derivatives (e.g., halides) into the corresponding tertiary amine, often employing "borrowing hydrogen" or related catalytic cycles.
This guide is designed to be a practical resource, providing not only the "how" but also the "why" behind each protocol. By understanding the underlying principles of each catalytic system, researchers can better troubleshoot and optimize their synthetic strategies.
Part 1: Reductive Amination of Pentadecanal
Reductive amination is a powerful and versatile method for forming C-N bonds and is a cornerstone of amine synthesis.[2][3][4] The reaction proceeds through the initial formation of an enamine intermediate from the condensation of pentadecanal and dimethylamine, which is then reduced in situ to the desired tertiary amine.[3]
Mechanistic Overview
The general mechanism for the reductive amination of an aldehyde with a secondary amine is depicted below. The process begins with the nucleophilic attack of dimethylamine on the carbonyl carbon of pentadecanal, followed by dehydration to form an enamine. This intermediate is then reduced by a hydride source, typically hydrogen gas in the presence of a heterogeneous catalyst, to yield N,N-dimethylpentadecylamine.
Application Note: Formulation and Validation of Industrial Corrosion Inhibitors Using N,N-Dimethylpentadecylamine
Target Audience: Formulation Scientists, Corrosion Engineers, and Chemical Development Professionals Application Areas: Oil & Gas Production, Seawater Cooling Systems, and Acidizing Operations Executive Summary The mitig...
Author: BenchChem Technical Support Team. Date: April 2026
Target Audience: Formulation Scientists, Corrosion Engineers, and Chemical Development Professionals
Application Areas: Oil & Gas Production, Seawater Cooling Systems, and Acidizing Operations
Executive Summary
The mitigation of internal corrosion in industrial infrastructure—particularly in high-salinity, high-temperature, and sour (H₂S/CO₂) environments—requires advanced chemical intervention[1]. N,N-Dimethylpentadecylamine, a tertiary alkylamine featuring a 15-carbon hydrophobic tail, has emerged as a highly effective film-forming corrosion inhibitor[2]. This application note provides a comprehensive guide to formulating N,N-Dimethylpentadecylamine-based inhibitor packages, elucidates its dual-action adsorption mechanism, and outlines a self-validating experimental protocol for quantifying inhibition efficiency (IE%).
Mechanistic Rationale: The "Why" Behind the Molecule
The efficacy of N,N-Dimethylpentadecylamine stems from its amphiphilic structure, which allows it to partition effectively at the metal-fluid interface[3]. The inhibition mechanism is classified as a "mixed-type" process, suppressing both anodic metal dissolution and cathodic hydrogen evolution[4].
Chemisorption & Physisorption: The nitrogen atom contains a lone pair of electrons that coordinates with the vacant d-orbitals of iron, facilitating strong chemisorption[4]. In acidic or neutral aqueous media, the tertiary amine can protonate. The resulting cation electrostatically binds (physisorption) to the negatively charged metal surface[5].
Hydrophobic Barrier Formation: Once anchored, the C15 alkyl chains align to form a dense, hydrophobic monolayer. This steric barrier significantly reduces the surface wettability, effectively blocking the diffusion of aggressive species such as Cl⁻, H⁺, and dissolved O₂[5].
Mechanistic pathway of N,N-Dimethylpentadecylamine adsorption and barrier formation.
Formulation Guidelines
A robust industrial corrosion inhibitor is rarely a single component. N,N-Dimethylpentadecylamine must be formulated into a "package" to ensure proper dispersion, winterization (pour point depression), and synergistic protection[6].
Synergistic Combinations
Sulfur-Containing Compounds: Pairing the amine with mercaptobenzothiazole or thiourea creates a synergistic effect, enhancing the film's resilience against pitting corrosion in chloride-rich environments[6].
Phosphate Esters: For high-temperature applications (>150°C) or oxygen-rich systems, the addition of alkyl phosphate esters acts as an inhibition booster[7].
Table 1: Recommended Formulation Matrix by Application
Component Role
Chemical Entity
Oil & Gas (Sour)
Seawater Cooling
Acidizing (HCl)
Base Inhibitor
N,N-Dimethylpentadecylamine
15 - 25%
5 - 10%
20 - 30%
Synergist
Mercaptobenzothiazole
2 - 5%
-
5 - 8%
Enhancer
Phosphate Esters
-
2 - 4%
-
Solvent
Methanol / Isopropanol
40 - 50%
Water (Aqueous)
30 - 40%
Surfactant
Ethoxylated fatty amines
5 - 10%
2 - 5%
10 - 15%
Experimental Protocols & Validation Workflows
To ensure trustworthiness and reproducibility, the evaluation of the formulated inhibitor must employ a self-validating system: comparing instantaneous electrochemical kinetics against absolute gravimetric weight loss.
Standardized workflow for formulating and validating alkyl amine-based corrosion inhibitors.
Protocol A: Formulation and Master Batch Preparation
Causality Check: Proper solvent blending is critical. If the amine is not fully solubilized, it will phase-separate, leading to localized under-dosing and catastrophic pitting.
Solvent Loading: Add the calculated volume of primary solvent (e.g., Isopropanol) to a glass-lined reactor equipped with an overhead stirrer.
Amine Addition: Slowly charge N,N-Dimethylpentadecylamine into the vortex at 25°C. Stir for 30 minutes until a homogeneous, clear amber liquid is achieved[3].
Synergist Integration: If using solid synergists (e.g., mercaptobenzothiazole), pre-dissolve them in a minimal amount of co-solvent before adding to the master batch to prevent precipitation[6].
pH Adjustment: For water-dispersible formulations, adjust the pH to 5.0–6.0 using glacial acetic acid to slightly protonate the amine, enhancing aqueous solubility[7].
Causality Check: We run Electrochemical Impedance Spectroscopy (EIS) before Potentiodynamic Polarization because EIS is a non-destructive technique. Polarization permanently alters the surface film.
Cell Setup: Utilize a standard three-electrode cell: Carbon steel working electrode (WE), Platinum counter electrode (CE), and Saturated Calomel Electrode (SCE) reference.
Media Preparation: Prepare the test solution (e.g., 3.5% NaCl for seawater simulation) and dose the inhibitor formulation at varying concentrations (e.g., 10, 50, 100, 500 ppm).
OCP Stabilization: Monitor the Open Circuit Potential (OCP) for 60 minutes. Validation: Do not proceed until OCP drift is < 2 mV/min.
EIS Measurement: Apply an AC signal of 10 mV peak-to-peak at OCP, sweeping frequencies from 100 kHz down to 10 mHz. Extract the charge transfer resistance (
Rct
) from the Nyquist plot.
Tafel Polarization: Sweep the potential from -250 mV to +250 mV vs. OCP at a scan rate of 1 mV/s. Calculate the corrosion current density (
icorr
) via Tafel extrapolation.
Protocol C: Gravimetric (Weight Loss) Validation
Preparation: Abrade carbon steel coupons sequentially with SiC paper (up to 1200 grit). Wash with distilled water, degrease with acetone, dry, and record the initial weight (
W1
) to 0.1 mg precision.
Immersion: Suspend coupons in the inhibited test media for 72 hours at the target temperature (e.g., 65°C)[1].
Cleaning: Remove coupons, clean with Clarke's solution (HCl + Antimony trioxide + Stannous chloride) to remove corrosion products without attacking the base metal.
Final Weighing: Wash, dry, and record the final weight (
W2
).
Data Analysis & Self-Validation
To ensure the trustworthiness of the formulated package, calculate the Inhibition Efficiency (IE%) using both electrochemical and gravimetric data.
Table 2: Cross-Validation Metrics for Inhibition Efficiency (IE%)
Self-Validation Rule: If
IEEIS
diverges from
IEWL
by more than 10%, it indicates that the inhibitor film is either degrading over the 72-hour immersion period (poor persistency) or the electrochemical scan rate was too fast to capture steady-state kinetics. Formulation adjustments (e.g., increasing surfactant concentration to improve film density) are required.
References
Corrosion Inhibitors for High Temperature in Oil and Gas Industries
ACS Publications
URL
Corrosion Inhibitor Fliming Amine for Oil Drilling (MUCOR-101)
Oil and Gas Field Corrosion Inhibitor Compositions
Justia Patents
URL
Corrosion Inhibitors for Asset Integrity
Nouryon
URL
Effect of an Alkyl Amine-Based Corrosion Inhibitor for 1018 Carbon Steel Pipeline in Sea Water
ResearchGate
URL
Method of Suppressing Foaming in Seawater Cooling Water System (JP5493095B2)
Synthesis of a Hydroxyl-Containing Corrosion Inhibitor and Its Inhibitory Performance on N80 Steel in Hydrochloric Acid Solution
MDPI
URL
Application Note: Synthesis and Validation of C15-Quaternary Ammonium Biocides
Target Audience: Researchers, Formulation Scientists, and Drug Development Professionals Discipline: Synthetic Organic Chemistry & Antimicrobial Development Executive Summary & Mechanistic Rationale The development of hi...
Author: BenchChem Technical Support Team. Date: April 2026
Target Audience: Researchers, Formulation Scientists, and Drug Development Professionals
Discipline: Synthetic Organic Chemistry & Antimicrobial Development
Executive Summary & Mechanistic Rationale
The development of high-efficacy biocides relies heavily on the structural tuning of Quaternary Ammonium Compounds (QACs). While C12 (dodecyl) and C14 (tetradecyl) chains are ubiquitous in commercial formulations, the synthesis of C15-benzalkonium chloride (pentadecyldimethylbenzylammonium chloride) via the quaternization of N,N-Dimethylpentadecylamine offers a highly specialized hydrophobic-lipophilic balance.
The synthesis of QACs is predominantly achieved through the N-alkylation of a tertiary amine with an alkylating agent via the Menschutkin reaction[1]. This bimolecular nucleophilic substitution (SN2) reaction involves the simultaneous breaking of the carbon-halide bond and the formation of a new nitrogen-carbon bond during the transition state[2]. By reacting the C15 tertiary amine with benzyl chloride, we generate a permanent positive charge on the central nitrogen atom, which is fundamental to the molecule's surface-active and potent antimicrobial properties[3].
Process Visualization: The Menschutkin Quaternization
Workflow for the Menschutkin quaternization of N,N-Dimethylpentadecylamine.
This protocol outlines the synthesis of a C15-benzalkonium chloride derivative. Every step is engineered to ensure high yield, purity, and self-validation, preventing downstream formulation failures.
Step 1: Reactant Solubilization
In a flame-dried round-bottom flask equipped with a magnetic stir bar, dissolve N,N-Dimethylpentadecylamine in absolute ethanol.
Causality: Ethanol is selected as the solvent because it provides excellent solubility for both the tertiary amine and benzyl chloride, while its moderate boiling point (78 °C) allows for a safe and controlled reflux environment[3].
Step 2: Electrophile Addition
Add benzyl chloride (1.1 equivalents) dropwise to the stirring solution at room temperature.
Causality: A slight molar excess of the alkylating agent ensures the complete consumption of the valuable C15 tertiary amine. Benzyl chloride is highly soluble in diethyl ether, making the excess easily removable during downstream purification[1].
Step 3: Menschutkin SN2 Reflux
Attach a reflux condenser and heat the reaction mixture to 78 °C. Maintain reflux with continuous stirring for 4 to 6 hours.
Causality: The quaternization is a classic Menschutkin reaction (an SN2 substitution)[1]. Sustained heat is required to overcome the activation energy barrier associated with the steric hindrance of the long C15 alkyl chain[3].
Step 4: In-Process Monitoring (Self-Validation)
At the 4-hour mark, perform Thin Layer Chromatography (TLC) using a highly polar eluent (e.g., methanol/chloroform).
Causality: The reaction produces a highly polar quaternary ammonium salt that will remain near the baseline, while the unreacted tertiary amine will migrate. The disappearance of the amine spot validates reaction completion in real-time.
Step 5: Solvent Evaporation
Cool the mixture to room temperature and remove the ethanol under reduced pressure using a rotary evaporator.
Causality: Removing the primary solvent forces the synthesized QAC into a crude solid or viscous gel state, preparing it for selective precipitation[1].
Step 6: Selective Precipitation and Washing
Suspend the crude residue in cold diethyl ether and triturate vigorously. Filter the precipitate and wash with additional portions of diethyl ether.
Causality: The synthesized C15-benzalkonium chloride is ionic and strictly insoluble in non-polar ether. Conversely, any residual benzyl chloride or unreacted tertiary amine dissolves readily in the ether phase, ensuring high-purity isolation of the QAC without the need for complex column chromatography[1].
Step 7: Vacuum Drying
Dry the purified product under high vacuum at 40 °C for 12 hours to yield the final pentadecyldimethylbenzylammonium chloride.
Causality: Complete removal of residual ether and moisture is critical, as quaternary ammonium compounds are highly hygroscopic and residual moisture can skew downstream biocide concentration assays[4].
Quantitative Yield and Efficacy Analysis
The choice of a C15 alkyl chain is highly deliberate. The aqueous solubility of QACs decreases as the alkyl chain length increases, which inversely affects lipophilicity[4]. The relationship between lipophilicity and antibacterial activity demonstrates that chain lengths in the C14–C16 range exhibit optimal efficacy[5].
Table 1: Comparative Physicochemical and Biocidal Properties by Alkyl Chain Length
Alkyl Chain Length
Tertiary Amine Precursor
Alkylating Agent
Representative Yield (%)
Optimal MIC (S. aureus) (µg/mL)
C12
N,N-Dimethyldodecylamine
Benzyl Chloride
92%
4.0
C14
N,N-Dimethyltetradecylamine
Benzyl Chloride
89%
2.0
C15
N,N-Dimethylpentadecylamine
Benzyl Chloride
87%
1.5
C16
N,N-Dimethylhexadecylamine
Benzyl Chloride
85%
3.0
Note: The C15 homologue bridges the gap between C14 and C16, exhibiting an optimal hydrophobic-lipophilic balance that maximizes membrane intercalation efficiency while maintaining sufficient aqueous solubility for formulation.
Biocidal Mechanism of Action
The antimicrobial action of QACs relies heavily on their amphiphilic nature. The positively charged quaternary nitrogen acts as a hydrophilic anchor, initiating electrostatic adsorption to the negatively charged phospholipid head groups of the bacterial cell membrane[6]. Following this electrostatic tethering, the C15 alkyl chain intercalates into the hydrophobic core of the lipid bilayer. This physical insertion disrupts membrane fluidity and structural integrity, leading to the leakage of critical intracellular contents and ultimately causing rapid cell death[6].
Biocidal mechanism of action for C15-quaternary ammonium compounds.
Analytical Quality Control
Post-synthesis validation is non-negotiable for biocide regulatory compliance. ¹H NMR spectroscopy is the gold standard for confirming quaternization. The diagnostic shift of the N-methyl protons from ~2.2 ppm in the tertiary amine to ~3.2 ppm in the quaternary ammonium salt provides definitive proof of successful alkylation[3]. Furthermore, the integration of the benzylic protons against the long C15 aliphatic chain confirms the structural integrity and purity of the final biocidal compound before it enters efficacy trials.
Application Notes & Protocols: Utilizing N,N-Dimethylpentadecylamine in Targeted Drug Delivery Systems
Introduction: The Pivotal Role of Ionizable Lipids in Modern Therapeutics The advent of nucleic acid-based therapies, including mRNA vaccines and siRNA therapeutics, has revolutionized medicine.[1] The success of these m...
Author: BenchChem Technical Support Team. Date: April 2026
Introduction: The Pivotal Role of Ionizable Lipids in Modern Therapeutics
The advent of nucleic acid-based therapies, including mRNA vaccines and siRNA therapeutics, has revolutionized medicine.[1] The success of these modalities is intrinsically linked to the development of sophisticated delivery vehicles, with lipid nanoparticles (LNPs) emerging as the clinical gold standard.[1][2] An LNP is a multi-component system, typically comprising four key lipids: a PEGylated lipid to control particle size and stability, a helper phospholipid and cholesterol to form the structural scaffold, and, most critically, an ionizable cationic lipid.[2][3]
This document focuses on N,N-Dimethylpentadecylamine (DMPDA) , a tertiary amine with a 15-carbon alkyl tail, as a representative ionizable lipid. We will explore the mechanistic rationale for its use, provide detailed protocols for the formulation and characterization of DMPDA-containing LNPs, and discuss strategies for their application in targeted drug delivery.
The Mechanistic Core: How DMPDA Overcomes Biological Barriers
The primary function of an ionizable lipid like DMPDA is to overcome two fundamental barriers: the encapsulation of highly negatively charged nucleic acids and their subsequent release from endosomes into the cell cytoplasm. This is achieved through a clever pH-responsive mechanism.
At a physiological pH of 7.4, the tertiary amine headgroup of DMPDA is largely deprotonated and thus electrically neutral. This neutrality is crucial for minimizing toxicity and non-specific interactions in circulation. However, during LNP formulation in an acidic aqueous buffer (pH ~4), the amine group becomes protonated, acquiring a positive charge. This allows for efficient electrostatic complexation with the negatively charged phosphate backbone of mRNA or siRNA, driving the encapsulation process.[4]
Upon cellular uptake via endocytosis, the LNP is trafficked into the endosomal pathway, where the internal pH progressively drops to 6.5 and lower.[5] This acidic environment again protonates DMPDA, transforming the LNP surface charge within the vesicle. The newly positive lipids are thought to interact with anionic lipids present in the endosomal membrane, inducing non-bilayer lipid phases and ultimately destabilizing the membrane.[6][7] This disruption allows the nucleic acid cargo to escape into the cytoplasm, where it can be translated (in the case of mRNA) or engage with the silencing machinery (in the case of siRNA).
Caption: Mechanism of DMPDA-mediated endosomal escape.
Physicochemical Properties & Design Rationale
The structure of the ionizable lipid is a critical determinant of LNP efficacy. The length of the hydrophobic alkyl tail, in particular, has a profound impact on the particle's delivery efficiency, which can vary significantly depending on the specific nucleic acid cargo.
Causality Behind Structural Choices:
Research into ionizable lipids has shown that there is no universal "best" structure; rather, the optimal lipid must be empirically determined for a given application. For example, studies synthesizing a library of ionizable lipids with varying tail lengths (from C8 to C16) demonstrated that a C15 variant was not effective for delivering luciferase mRNA and showed low efficacy for Cas9 mRNA delivery.[6] Another study also reported that their C15-tailed lipid (OF-Deg-C15) did not produce significant gene silencing with siRNA cargo.[7]
These findings do not disqualify DMPDA but highlight a crucial principle: the interaction between the LNP and the endosomal membrane is a complex biophysical event influenced by the lipid's geometry. The C15 tail of DMPDA will influence the packing of lipids within the nanoparticle and its fusogenicity. Therefore, it is essential to screen DMPDA with the specific nucleic acid cargo of interest to determine its suitability.
Experimental Protocols
The following protocols provide a comprehensive workflow for the formulation, characterization, and in vitro testing of DMPDA-LNPs for mRNA delivery.
Caption: Overall experimental workflow for DMPDA-LNP development.
Protocol 1: Formulation of DMPDA-LNPs by Microfluidic Mixing
This protocol describes the formulation of LNPs using a microfluidic system to ensure rapid, reproducible mixing and the formation of monodisperse nanoparticles. The molar ratio used here (50:10:38.5:1.5) is a standard starting point for LNP optimization.
A. Reagent Preparation
Lipid Stock Solution (25 mM in Ethanol):
Prepare individual stock solutions of each lipid in absolute ethanol (e.g., DMPDA at 100 mM, DSPC at 10 mM, Cholesterol at 100 mM, DMG-PEG 2000 at 10 mM). Gentle heating (60-65°C) may be required to fully dissolve DSPC and DMG-PEG 2000. Keep the cholesterol solution warm (>37°C) to maintain solubility.
In a sterile glass vial, combine the individual lipid stocks to achieve a final molar ratio of 50% DMPDA : 10% DSPC : 38.5% Cholesterol : 1.5% DMG-PEG 2000 .
Calculation Rationale: For 1 mL of 25 mM total lipid stock, you would combine specific volumes of each stock solution and top up with ethanol. The goal is to have the desired molar percentage of each component in the final mixture.
mRNA Aqueous Solution (e.g., 0.2 mg/mL):
Dissolve your mRNA cargo (e.g., encoding Luciferase or GFP) in a sterile, RNase-free 10 mM citrate buffer, adjusted to pH 4.0 .
Causality: The acidic pH is essential to ensure the protonation of DMPDA's amine headgroup, enabling its electrostatic interaction with the negatively charged mRNA.
B. Microfluidic Mixing
Set up the microfluidic mixing device (e.g., NanoAssemblr®) according to the manufacturer's instructions.
Load the Lipid Stock Solution into the 'organic' phase syringe.
Load the mRNA Aqueous Solution into the 'aqueous' phase syringe.
Set the mixing parameters. A common starting point is:
Flow Rate Ratio (FRR) of Aqueous:Organic = 3:1 .
Total Flow Rate (TFR) = 12 mL/min .
Causality: The high flow rate and specific channel geometry (e.g., staggered herringbone) induce chaotic advection, rapidly lowering the ethanol concentration and forcing the hydrophobic lipids to precipitate and self-assemble around the mRNA cargo, forming the LNP core.
Initiate the mixing process and collect the resulting milky-white LNP dispersion from the outlet into a sterile container.
C. Purification and Buffer Exchange
To remove ethanol and raise the pH to physiological levels, immediately dialyze the LNP dispersion.
Transfer the LNP solution to a dialysis cassette (e.g., 10 kDa MWCO).
Dialyze against sterile 1x Phosphate-Buffered Saline (PBS), pH 7.4, at 4°C. Perform at least two buffer exchanges over 4-6 hours.
After dialysis, recover the LNP suspension and filter it through a 0.22 µm sterile filter to remove any large aggregates.
Store the final LNP formulation at 4°C for short-term use (up to one week).
Protocol 2: Physicochemical Characterization of DMPDA-LNPs
Characterization is a critical quality control step to ensure the formulation meets the required specifications for effective and safe delivery.
Parameter
Target Specification
Method
Hydrodynamic Size (Z-avg)
80 – 150 nm
Dynamic Light Scattering (DLS)
Polydispersity Index (PDI)
< 0.2
Dynamic Light Scattering (DLS)
Zeta Potential
-10 to +10 mV
Electrophoretic Light Scattering (ELS)
Encapsulation Efficiency
> 90%
RiboGreen Assay
A. Size and Polydispersity Index (PDI) Measurement
Dilute a small aliquot of the LNP suspension in 1x PBS (pH 7.4).
Measure the hydrodynamic diameter (Z-average) and PDI using a DLS instrument.
Validation: A PDI value below 0.2 indicates a monodisperse and homogenous population of nanoparticles, which is critical for predictable in vivo behavior.
B. Zeta Potential Measurement
Dilute a small aliquot of the LNP suspension in a low ionic strength buffer, such as 0.1x PBS, to facilitate measurement.
Measure the zeta potential using an ELS instrument.
Validation: A near-neutral zeta potential at pH 7.4 confirms that the DMPDA is not significantly charged on the LNP surface, which helps prevent aggregation and rapid clearance from the bloodstream.
C. mRNA Encapsulation Efficiency (EE)
This assay quantifies the percentage of mRNA successfully encapsulated within the LNPs. It relies on a fluorescent dye (e.g., RiboGreen) that is quenched inside the LNP but fluoresces brightly upon binding to free RNA.
Prepare two sets of LNP samples in a 96-well plate.
To the first set, add a lysis buffer (e.g., 1% Triton X-100) to disrupt the LNPs. This will measure Total mRNA .
The second set remains untreated to measure the amount of unencapsulated (Free mRNA ).
Add the RiboGreen reagent to all wells and measure fluorescence on a plate reader.
Calculate EE using the formula:
EE (%) = [(Total mRNA Fluorescence) – (Free mRNA Fluorescence)] / (Total mRNA Fluorescence) * 100
Protocol 3: In Vitro Functional Assessment
This protocol assesses the ability of the formulated DMPDA-LNPs to deliver functional mRNA into cultured cells.
Cell Seeding: Seed a suitable cell line (e.g., HEK293T or HeLa) in a 96-well plate at a density that will result in ~80% confluency on the day of transfection.
LNP Dosing: The next day, dilute the mRNA-loaded LNPs to the desired final concentrations (e.g., 50, 100, 250, 500 ng mRNA per well) in fresh, complete cell culture medium.
Remove the old medium from the cells and gently add the LNP-containing medium.
Incubation: Incubate the cells for 24-48 hours at 37°C and 5% CO₂.
Reporter Gene Assay:
For Luciferase mRNA: Lyse the cells and measure the luminescence using a commercial luciferase assay kit and a luminometer.
For GFP mRNA: Analyze the percentage of fluorescent cells and the mean fluorescence intensity using a flow cytometer or fluorescence microscope.
Validation: A dose-dependent increase in reporter protein expression confirms successful LNP uptake, endosomal escape, and mRNA translation.
Application in Targeted Drug Delivery
While standard LNP formulations often exhibit a natural tropism for the liver, specific targeting to other tissues or cell types requires further engineering.
Passive Targeting: The biodistribution of LNPs is heavily influenced by their size and surface properties. The composition of the four primary lipids can be modulated to alter interactions with plasma proteins, like Apolipoprotein E (ApoE), which can mediate uptake in hepatocytes.
Active Targeting: To direct LNPs to specific cell types (e.g., tumor cells), targeting ligands such as antibodies, peptides, or aptamers can be conjugated to the LNP surface. This is typically achieved by incorporating a functionalized PEG-lipid into the formulation (e.g., a maleimide-terminated PEG-lipid). Thiolated ligands can then be covalently attached to the LNP surface post-formulation. This strategy allows the LNP to bind to specific receptors that are overexpressed on the target cells, enhancing uptake and therapeutic efficacy.
Caption: LNP structures for passive vs. active targeting.
Safety and Handling
Based on safety data for structurally similar long-chain tertiary amines, N,N-Dimethylpentadecylamine should be handled with appropriate care.
Engineering Controls: Use in a well-ventilated area, preferably within a chemical fume hood.
Personal Protective Equipment (PPE): Wear chemical-resistant gloves (e.g., nitrile), safety goggles, and a lab coat.
Handling: Avoid inhalation of vapors or direct contact with skin and eyes. In case of contact, flush the affected area immediately with copious amounts of water.
Storage: Store in a cool, dry, well-ventilated place away from strong oxidizing agents.
References
SIELC Technologies. N,N-Dimethylpentadecylamine. (2018). Available at: [Link]
Zhang, D., et al. An ionizable lipid toolbox for RNA delivery. Nature Communications. (2021). Available at: [Link]
NIST. 1-Pentadecanamine, N,N-dimethyl-. NIST Chemistry WebBook. Available at: [Link]
Hassett, K.J., et al. Influence of ionizable lipid tail length on lipid nanoparticle delivery of mRNA of varying length. Communications Biology. (2024). Available at: [Link]
Ren, Y., et al. Customizable Lipid Nanoparticle Materials for the Delivery of siRNAs and mRNAs. Bioconjugate Chemistry. (2021). Available at: [Link]
Li, B., et al. A fluorinated ionizable lipid improves the mRNA delivery efficiency of lipid nanoparticles. Journal of Materials Chemistry B. (2022). Available at: [Link]
Li, Y., et al. Multiple tail ionizable lipids improve in vivo mRNA delivery efficiency with biosafety. Signal Transduction and Targeted Therapy. (2024). Available at: [Link]
CAS Common Chemistry. Dimethylpentadecylamine oxide. Available at: [Link]
NextSDS. N,N-dimethylheptadecylamine — Chemical Substance Information. Available at: [Link]
PubChem. N,N-Dimethyltridecylamine. Available at: [Link]
Attwood, D., et al. Physicochemical and solubilization properties of N, N-dimethyl-N-(3-dodecylcarbonyloxypropyl)amineoxide: a biodegradable nonionic surfactant. Journal of Pharmaceutical Sciences. (2000). Available at: [Link]
PubChem. N,N-Dimethyldodecylamine hydrochloride. Available at: [Link]
Gue, L., et al. The role of lipid components in lipid nanoparticles for vaccines and gene therapy. ACS Nano. (2022). Available at: [Link]
Bio-Synthesis Inc. Lipids used for the formulation of lipid nanoparticles (LNPs). (2025). Available at: [Link]
Wilson, J., et al. Targeting and tracking mRNA lipid nanoparticles at the particle, transcript and protein level. Nature Reviews Materials. (2024). Available at: [Link]
Patel, S., et al. Composition of lipid nanoparticles for targeted delivery: application to mRNA therapeutics. Frontiers in Molecular Biosciences. (2024). Available at: [Link]
Technical Support Center: Troubleshooting N,N-Dimethylpentadecylamine Solubility in Aqueous Media
Welcome to the Technical Support Center. As application scientists, we frequently see researchers struggle with the integration of long-chain aliphatic amines into biological assays.
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the Technical Support Center. As application scientists, we frequently see researchers struggle with the integration of long-chain aliphatic amines into biological assays. This guide provides a deep mechanistic understanding of N,N-Dimethylpentadecylamine phase behavior, followed by self-validating protocols to ensure reliable experimental outcomes.
Mechanistic Overview: The Thermodynamics of Insolubility
N,N-Dimethylpentadecylamine (CAS 17678-60-3) is an amphiphilic tertiary amine characterized by a polar dimethylamine headgroup and a highly hydrophobic 15-carbon alkyl chain[1]. When researchers attempt to dissolve this compound directly into aqueous biological buffers, they almost universally encounter severe precipitation.
To troubleshoot this effectively, we must understand the causality behind the phase separation. The aqueous solubility of amines is fundamentally governed by hydrogen bonding; the lone electron pair on the nitrogen atom acts as a hydrogen bond acceptor with water molecules[2],[3]. However, as the aliphatic chain length increases beyond six carbons, the thermodynamic penalty of solvating the hydrophobic tail overwhelmingly dominates the system's physical properties[2],[4]. Water molecules are forced into an entropically unfavorable clathrate cage around the massive C15 chain.
Furthermore, because it is a tertiary amine, it lacks an N-H bond and cannot act as a hydrogen bond donor, which further restricts its solubility profile compared to primary or secondary amines[5],[3]. Consequently, in neutral or basic media, the hydrophobic effect drives the C15 chains to self-associate, resulting in rapid precipitation or the formation of an insoluble oil layer[1].
Troubleshooting FAQs
Q: Why does my compound precipitate instantly upon addition to PBS (pH 7.4)?A: At pH 7.4, a significant fraction of the amine remains in its unprotonated, neutral state. Without a formal cationic charge, the highly hydrophobic 15-carbon chain forces the molecules to aggregate and precipitate out of the polar aqueous environment[1],[4]. To achieve solubility without additives, the amine must be converted to its conjugate acid (an ammonium salt) by lowering the pH significantly below its pKa[5].
Q: Can I use heat to force the compound into an aqueous solution?A: No. While heating increases the kinetic energy of the system and may melt the compound into a liquid state, it does not overcome the thermodynamic penalty of the C15 chain in water. You will likely create a temporary emulsion that will immediately phase-separate upon cooling. Chemical intervention (pH adjustment, co-solvents, or surfactants) is strictly required.
Q: How do I prevent "solvent crash" when diluting a DMSO stock into an aqueous assay buffer?A: Direct injection of a concentrated DMSO stock into an aqueous buffer causes an immediate solvent crash. As the DMSO rapidly diffuses into the bulk water, the local dielectric constant spikes, stripping the amine of its solvation shell. To prevent this, use a step-down dilution method: add a surfactant (e.g., Tween-80) or a carrier protein (like BSA) to the aqueous buffer before adding the DMSO stock, and ensure high-shear vortexing during the addition.
Decision tree for troubleshooting aqueous solubility.
Self-Validating Experimental Protocols
A protocol is only as good as its validation step. The following methodologies include built-in analytical checkpoints to ensure you are working with a true solution or stable nano-dispersion, rather than a suspension of macro-aggregates.
Protocol A: pH-Driven Solubilization (Ammonium Salt Formation)
This protocol leverages the basicity of the tertiary amine to generate a water-soluble cationic salt[5]. It is ideal for applications where acidic conditions are permissible.
Weighing : Weigh 10 mg of N,N-Dimethylpentadecylamine into a clean glass vial.
Acid Addition : Add 1 mL of 0.1 M HCl directly to the amine. The low pH ensures complete protonation of the nitrogen atom.
Agitation : Sonicate the mixture in a water bath at 40°C for 10 minutes until the solution turns visually clear.
Buffering : Slowly titrate the solution with a biological buffer (e.g., 100 mM Citrate buffer, pH 4.5) to your desired working concentration. Caution: Do not exceed pH 6.0 during titration, or the amine will deprotonate and crash out.
Validation System (Optical Density) : Measure the Optical Density at 600 nm (OD600) using a spectrophotometer against a buffer blank.
Pass : OD600 < 0.05 indicates a true solution or stable nano-dispersion. Proceed to your assay.
Fail : OD600 > 0.05 indicates macro-aggregation. If it fails, lower the pH further or increase the sonication time.
Protocol B: Co-Solvent & Micellar Solubilization for Neutral pH Assays
If your experiment strictly requires physiological conditions (pH 7.4), you must use a co-solvent and surfactant system to encapsulate the hydrophobic C15 chain.
Stock Preparation : Dissolve the amine in 100% Ethanol or anhydrous DMSO to a concentration of 10 mg/mL.
Aqueous Preparation : Prepare a PBS (pH 7.4) solution containing 0.1% to 1% (w/v) of a non-ionic surfactant (e.g., Polysorbate 80 or Triton X-100).
Injection : Under continuous high-speed vortexing, inject the organic stock dropwise into the aqueous surfactant solution. The final organic solvent concentration should not exceed 2% (v/v).
Validation System (Dynamic Light Scattering) : Analyze the sample via DLS.
Technical Support Center: Optimizing N,N-Dimethylpentadecylamine Synthesis
Welcome to the technical support center for the synthesis of N,N-Dimethylpentadecylamine. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges and optim...
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the technical support center for the synthesis of N,N-Dimethylpentadecylamine. This guide is designed for researchers, scientists, and drug development professionals to navigate the common challenges and optimize the yield and purity of this long-chain tertiary amine. By understanding the causality behind experimental choices, you can effectively troubleshoot and enhance your synthetic outcomes.
Frequently Asked Questions (FAQs)
Question 1: My N,N-Dimethylpentadecylamine yield is significantly lower than expected. What are the most common causes?
Answer: Low yields in the synthesis of N,N-Dimethylpentadecylamine can often be traced back to a few critical factors, primarily related to the choice of synthetic route and reaction conditions. The most common and reliable method for this transformation is the Eschweiler-Clarke reaction .[1][2] This reductive amination methylates a primary amine (pentadecylamine) using excess formic acid and formaldehyde.[2]
Key Troubleshooting Points for Low Yield:
Incomplete Reaction: Long-chain primary amines can be less reactive than their shorter-chain counterparts. Ensure the reaction is allowed to proceed for a sufficient duration. For long-chain alkyl primary amines (C8-C18), reaction times of 5-25 hours at 50-100°C are often necessary to achieve high yields.
Suboptimal Temperature: The reaction temperature is crucial. While the Eschweiler-Clarke reaction is robust, a temperature range of 50-100°C is generally recommended for long-chain amines.[3] Heating the reaction mixture to boiling (around 94°C) and refluxing for 1-1.5 hours can help drive the reaction to completion.[3]
Incorrect Stoichiometry: An excess of both formic acid and formaldehyde is critical for driving the reaction to the tertiary amine and preventing the formation of secondary amines.[2] A molar excess of at least five times the amount of formic acid and at least twice the amount of formaldehyde relative to the primary amine is recommended.[3]
Poor Quality of Starting Materials: The purity of pentadecylamine, formic acid, and formaldehyde can significantly impact the reaction. Use high-purity reagents to avoid side reactions.
Question 2: I am observing a significant amount of a water-soluble byproduct. Could this be a quaternary ammonium salt, and how can I avoid its formation?
Answer: It is highly unlikely that the water-soluble byproduct is a quaternary ammonium salt if you are using the Eschweiler-Clarke reaction. A key advantage of this method is that it does not produce quaternary ammonium salts because a tertiary amine cannot form another imine or iminium ion, which is a necessary intermediate for methylation.[2]
The more probable cause of a water-soluble byproduct is the formation of amine-formic acid salts, which can occur if the reaction workup is not properly executed.[3]
Strategies to Avoid and Remove Water-Soluble Byproducts:
Proper Workup: After the reaction is complete, the mixture should be made strongly alkaline with a base like sodium hydroxide to liberate the free amine from any formic acid salts.[3]
Extraction: The free N,N-Dimethylpentadecylamine is an oily product that can be thoroughly extracted from the aqueous layer using a non-polar organic solvent like benzene or ethyl acetate.[3]
Washing: The organic layer should be washed with water and brine to remove any remaining water-soluble impurities.
If you are using a direct alkylation method with a methylating agent like methyl iodide, the formation of a quaternary ammonium salt is a common side reaction.[4][5] This occurs because the tertiary amine product is still nucleophilic and can react further with the alkylating agent.[5] In this case, switching to the Eschweiler-Clarke reaction is the most effective way to avoid this issue.
Question 3: What is the most effective method to purify the final N,N-Dimethylpentadecylamine product?
Answer: The purification of long-chain tertiary amines like N,N-Dimethylpentadecylamine typically involves a combination of extraction and distillation or chromatography.
Purification Method
Description
Advantages
Disadvantages
Extraction
After basifying the reaction mixture, the product is extracted into an organic solvent. The organic layer is then washed with water and brine.
Removes water-soluble impurities and unreacted formic acid.
May not remove non-basic organic impurities.
Vacuum Distillation
The crude product is distilled under reduced pressure to separate it from non-volatile impurities and unreacted starting materials.
Effective for large-scale purification and removal of high-boiling impurities.
The product must be thermally stable.
Column Chromatography
The crude product is purified on a silica gel column.
Can provide very high purity product.
Can be time-consuming and require large amounts of solvent for large-scale purifications.
Solid-Phase Extraction (SPE)
Utilizes a strong cation exchange (SCX) sorbent to bind the basic amine product, allowing non-basic impurities to be washed away. The purified amine is then eluted with a basic solution.[6]
The capacity of the sorbent must be carefully considered.[6]
For a high-purity product, a sequential approach of extraction followed by vacuum distillation is often the most practical and scalable method.[3][7]
Question 4: I am scaling up my synthesis of N,N-Dimethylpentadecylamine and experiencing a drop in yield. What are the key considerations for a successful scale-up?
Answer: Scaling up a chemical synthesis presents challenges that are not always apparent at the laboratory scale.[8][9] The most common issue during scale-up is a change in reaction selectivity, which affects both yield and purity.[10]
Key Factors for Successful Scale-Up:
Heat Transfer and Temperature Control: Exothermic reactions that are easily managed in a small flask can become hazardous in a large reactor due to a lower surface-area-to-volume ratio.[8][11] Careful monitoring and control of the reaction temperature are critical.
Mixing: Inefficient mixing in a large reactor can lead to localized "hot spots" or areas of high reagent concentration, resulting in side reactions and decreased yield.[10] The stirring speed and impeller design are important considerations.
Addition Rates: The rate of addition of reagents can have a significant impact on the reaction outcome at a larger scale. A slow, controlled addition is often necessary to manage heat generation and maintain optimal reaction conditions.
Workup and Product Isolation: Processes like filtration and extraction can be less efficient at a larger scale.[10][11] The washing of filter cakes, for example, may not be as thorough, leading to impurities in the final product.[10]
A thorough understanding of the reaction mechanism, kinetics, and thermodynamics is essential for a successful and safe scale-up.[8]
Protocol 1: Synthesis of N,N-Dimethylpentadecylamine via Eschweiler-Clarke Reaction
This protocol is a generalized procedure based on established methods for the N,N-dimethylation of long-chain primary amines.[3]
Materials:
Pentadecylamine
Formic Acid (98-100%)
Formaldehyde (37% solution in water)
Sodium Hydroxide
Benzene (or other suitable organic solvent)
Anhydrous Magnesium Sulfate
Round-bottom flask with reflux condenser and magnetic stirrer
Heating mantle
Separatory funnel
Procedure:
Reaction Setup: In a round-bottom flask, slowly add pentadecylamine (1.0 eq.) to formic acid (5.0 eq.) with stirring. The mixture may warm up.
Addition of Formaldehyde: Once the initial reaction has subsided, add formaldehyde solution (2.5 eq.) to the mixture.
Reaction: Heat the mixture to 90-100°C and reflux for 6-8 hours. The evolution of carbon dioxide should be observed.[1]
Workup: Cool the reaction mixture to room temperature. Slowly and carefully add a concentrated solution of sodium hydroxide until the mixture is strongly alkaline (pH > 12).
Extraction: Transfer the mixture to a separatory funnel and extract the product with benzene (3 x volume of the aqueous layer).
Washing: Combine the organic extracts and wash with water and then with brine.
Drying and Concentration: Dry the organic layer over anhydrous magnesium sulfate, filter, and remove the solvent under reduced pressure to obtain the crude N,N-Dimethylpentadecylamine.
Purification: Purify the crude product by vacuum distillation.
Workflow for N,N-Dimethylpentadecylamine Synthesis
Caption: General workflow for the synthesis and purification of N,N-Dimethylpentadecylamine.
References
Review of Modern Eschweiler–Clarke Methylation Reaction. PMC - NIH. [Link]
Problems needing attention in synthesis process scaling up. Shandong Look Chemical. [Link]
Simplified Version of the Eschweiler-Clarke Reaction. ResearchGate. [Link]
Alkylation of Amines (Sucks!). Master Organic Chemistry. [Link]
I have a trouble in reductive amination, Is there anyone having some effective method to reduct imine to amine?. ResearchGate. [Link]
Research on the Synthesis of Tri (long-chain alkyl) amines. J-Stage. [Link]
What's wrong with my reductive amination? I barely got any product.. Reddit. [Link]
A novel N-alkylation of amines by alkyl halides on mixed oxides at room temperature. ResearchGate. [Link]
Synthesis of N,N-dimethyldodecylamine by the catalytic hydrogenation of N,N-dimethyldodecylamide. ResearchGate. [Link]
From Natural Methylation to Versatile Alkylations Using Halide Methyltransferases. Publication Server of the University of Greifswald. [Link]
Alkylation of Amines by Alkyl Halides. Chemistry LibreTexts. [Link]
Synthesis and Characterization of N,N-Dimethylamino- N',N"-diarylamino Phosphine Oxides. Asian Journal of Chemistry. [Link]
A Practical Guide for Buffer-Assisted Isolation and Purification of Primary, Secondary, and Tertiary Amine Derivatives from Their Mixture. ACS Publications. [Link]
An efficient and operationally convenient general synthesis of tertiary amines by direct alkylation of secondary amines with alkyl halides in the presence of Huenig's base. ResearchGate. [Link]
Preventing oxidation and degradation of N,N-Dimethylpentadecylamine during storage
Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with drug development professionals facing unexplained efficacy losses in their lipid nanoparticle (LNP) formulations.
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with drug development professionals facing unexplained efficacy losses in their lipid nanoparticle (LNP) formulations. Often, the root cause is not the formulation process itself, but the upstream degradation of lipid precursors like N,N-Dimethylpentadecylamine during storage.
This guide provides a deep dive into the chemical causality of tertiary amine degradation, troubleshooting FAQs, and field-proven, self-validating protocols to ensure absolute batch integrity.
The Chemical Causality of Degradation
N,N-Dimethylpentadecylamine is a long-chain aliphatic tertiary amine. While generally more stable than primary or secondary amines, it is highly susceptible to oxidative stress. In the presence of ambient oxygen, light, or trace transition metals, the tertiary amine oxidizes into an amine N-oxide.
This N-oxide is an electrophilic intermediate. Under slightly acidic or basic conditions, it undergoes hydrolysis to generate secondary amines and reactive aldehydes[1]. In the context of mRNA-LNP manufacturing, these aldehydes are catastrophic; they form covalent adducts with mRNA nucleobases, rendering the mRNA untranslatable and potentially triggering aberrant immune responses[2].
Caption: Mechanism of tertiary amine oxidation to N-oxides and reactive aldehydes.
Troubleshooting & FAQs
Q: We detected a sudden loss of mRNA translation efficiency after formulating LNPs with a stored batch of N,N-Dimethylpentadecylamine. What happened?A: Your amine likely oxidized into an N-oxide. Tertiary amine-based ionizable lipids can generate N-oxides and reactive aldehydes during manufacturing and storage, which may covalently modify modRNA, rendering it untranslatable[2]. The N-oxide forms through tertiary amine oxidation and undergoes acid/base-catalyzed hydrolysis to generate aldehydes and secondary amines[1]. When mixed with mRNA, these electrophilic aldehydes form covalent adducts on the nucleobases, halting ribosomal translation.
Q: Can we store N,N-Dimethylpentadecylamine at room temperature if the bottle is sealed?A: No. Amines are hygroscopic, meaning they can absorb moisture from the air, which can lead to hydrolysis and the formation of undesirable byproducts[3]. Furthermore, ambient temperatures accelerate N-oxide formation. It must be stored at ≤ -20°C under a dry, inert atmosphere to minimize volatility and maintain stability[3].
Q: Why did our amine turn slightly yellow over the past 6 months?A: Yellowing indicates the presence of conjugated degradation products or transition metal contamination. Traces of transition metals can oxidize N-oxides, leading to reactive radical species[4]. This is why storage containers must be made from compatible materials like high-density polyethylene (HDPE) or glass[3], avoiding lower-grade plastics or rubber septa that may leach metal catalysts or plasticizers.
Validated Experimental Protocols
To establish a self-validating system, you must pair a rigorous storage methodology (Protocol A) with an analytical verification methodology (Protocol B). If Protocol A fails, Protocol B will catch the N-oxide before it ruins a high-value mRNA batch.
Caption: Step-by-step workflow for the inert handling and storage of tertiary amines.
Protocol A: Inert Aliquoting and Cryo-Storage Workflow
Preparation: Bake amber glass vials at 150°C for 2 hours.
Causality: Amines are highly hygroscopic[3]. Baking removes trace surface moisture, preventing hydrolysis. Amber glass blocks UV light, which can initiate radical oxidation pathways.
Sparging: Sparge the bulk N,N-Dimethylpentadecylamine with ultra-high purity (UHP) Argon for 15 minutes.
Causality: Argon is denser than air and nitrogen. It creates a heavy protective blanket over the liquid phase that effectively displaces dissolved oxygen, halting the initial oxidation step to N-oxide.
Aliquoting: Transfer the amine into the baked vials under a positive pressure of Argon.
Causality: Creating single-use aliquots minimizes freeze-thaw cycles. Repeated thermal cycling introduces condensation (moisture) and transient oxygen exposure.
Sealing: Cap immediately using PTFE-lined closures.
Causality: PTFE (Teflon) is chemically inert. Standard rubber septa are permeable to oxygen over time and can leach transition metals that catalyze radical formation[4].
Storage: Transfer to a -20°C desiccated freezer.
Causality: Low temperatures drastically reduce the kinetic rate of oxidation, while desiccation prevents moisture ingress[3].
Protocol B: RP-IP HPLC Detection of N-Oxides and Adducts
Sample Preparation: Acid-precipitate the sample using a buffered solution.
Causality: Acid-precipitation stabilizes the N-oxide intermediate and prevents it from undergoing further hydrolysis into secondary amines and aldehydes during the assay itself[1].
Chromatography: Inject the sample into a Reversed-Phase Ion Pair High-Performance Liquid Chromatography (RP-IP HPLC) system.
Causality: Traditional mRNA purity analytical techniques (like capillary electrophoresis) cannot detect these specific lipid-mRNA reactions. RP-IP HPLC is required to resolve intact mRNA from adduct-modified mRNA[1].
Detection: Utilize Charged Aerosol Detection (CAD) or tandem mass spectrometry (MS/MS).
Causality: Aliphatic N-oxides and secondary amines lack strong UV chromophores. CAD or MS/MS ensures the reliable detection of these invisible impurities eluting from the column[1].
Quantitative Storage Data
The following table summarizes the causal relationship between storage conditions and the kinetic rate of N-oxide formation, directly impacting downstream mRNA integrity.
Storage Temperature
Atmosphere
Container Material
Est. N-Oxide Formation Rate (%/month)
Downstream mRNA Adduct Risk
25°C
Ambient Air
Clear PET
> 5.0%
Critical
4°C
Ambient Air
Amber Glass
~ 1.2%
High
-20°C
Nitrogen
Amber Glass
< 0.1%
Low
-20°C
Argon
Amber Glass (PTFE cap)
< 0.01%
Negligible
References[2] Lipid Nanoparticles as Active Biointerfaces: From Membrane Interaction to Systemic Dysregulation. Source: preprints.org. URL:https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQE6cgn7Gpfm2123FCV5m5wAfrg-55bsmzap8GBL5N-Gb7XZgTO99CKHKy4kU5NlzPojeJHUEdVWZdnw8Sizs_gs962t1DHtAuNLh7c4m7_j4naWeunM9zymHOViTKIQeOkBUCNs1O71M5puiQ==[3] Amine Storage Conditions: Essential Guidelines for Safety. Source: diplomatacomercial.com. URL:https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHEa1MJhbGJf9X9tzYn_i7dlI0AnM6_QUz7wXRnk7BE-4UpnPYumIaRX0bu2bEE_x4_j5iFIlz9jqqYBbHS1pmnn4fQjXnwlJv1gE_URvJQZv3IU8OYJKN8Nb5rN8c9a9qO7sSwEvRRU08R9cLXyIlubrtpkJbQDtdbBI95bhr5uwJzd_noNfyModn4Fm7QH053LZ-ekpvhS0SL6obN[1] A novel mechanism for the loss of mRNA activity in lipid nanoparticle delivery systems. Source: nih.gov. URL:https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQHa2o5Y6E6TJ4ure3ck8j_7-mHiBUTAQaFyJTkkL7XsSIUgIXg9dc1LEb1fi2B1CHOTCFM1D9sDKA1Rahng2O34sps1LKwAj9E2IPPKW_ovFtu7yugKQGq5ro6SuQwgROlr0BLoDLoQPvtiQpo=[4] Medicinal Chemistry of Drugs with N-Oxide Functionalities. Source: nih.gov. URL:https://vertexaisearch.cloud.google.com/grounding-api-redirect/AUZIYQFcGsqvPfxexVvgvYxq6G_1K15FXpFXTKwrqa6z3hU5wK6JECtiU7m_73wbzW0HwFg24gk2tOD03iNaUE5DvELX9O5VuUVqgs0jGQ-8GhkEUpf5vaqzM2add56_WGvv7AZvHy47DLKyx5Ug0X8Q
Minimizing byproduct impurities in N,N-Dimethylpentadecylamine extraction
Welcome to the Technical Support Center for N,N-Dimethylpentadecylamine (DMPDA) Extraction & Purification . As a tertiary amine, DMPDA (C₁₇H₃₇N) is highly valued in surfactant formulation, pharmaceutical synthesis, and h...
Author: BenchChem Technical Support Team. Date: April 2026
Welcome to the Technical Support Center for N,N-Dimethylpentadecylamine (DMPDA) Extraction & Purification .
As a tertiary amine, DMPDA (C₁₇H₃₇N) is highly valued in surfactant formulation, pharmaceutical synthesis, and homogeneous catalysis. However, its extraction is frequently complicated by the co-partitioning of structurally similar impurities. This guide provides drug development professionals and application scientists with field-proven, mechanistically grounded troubleshooting strategies to isolate high-purity DMPDA.
Mechanistic Q&A: Understanding DMPDA Impurities
Q1: What are the primary byproduct impurities generated during DMPDA synthesis and extraction?A1: Commercial DMPDA is typically synthesized via the reductive amination of pentadecanal or the alkylation of dimethylamine. The extraction phase often suffers from three classes of impurities:
Unreacted Precursors: Leftover pentadecanol or 1-bromopentadecane. These are highly non-polar and co-extract with DMPDA in standard organic solvents.
Secondary Amines (e.g., N-Methylpentadecylamine): Formed via incomplete alkylation or dealkylative degradation.
N-Oxides (Dimethylpentadecylamine oxide): Formed spontaneously during storage or processing when the tertiary amine is exposed to atmospheric oxygen, peroxides, or transition metals .
Q2: Why is the removal of trace secondary amines critical for pharmaceutical applications?A2: Secondary amines represent a severe regulatory and toxicological risk because they directly react with nitrosating agents to form N-nitrosamines , which are potent mutagens. While simple trialkyl tertiary amines like DMPDA are sterically hindered and react 1000-fold slower to form nitrosamines, trace secondary amine impurities bypass this kinetic bottleneck, leading to rapid nitrosamine accumulation in the final drug product .
Q3: Standard Liquid-Liquid Extraction (LLE) is failing to separate DMPDA from unreacted pentadecanol. What is the mechanistic cause, and how can it be resolved?A3: Both DMPDA and pentadecanol are highly non-polar and exhibit similar partition coefficients (LogP) in organic solvents like hexane or ethyl acetate. Standard LLE fails because it relies solely on baseline polarity.
Solution: Implement Switchable Hydrophilicity Amine Product Extraction (SHAPE) . By introducing CO₂ and water, the non-polar tertiary amine (DMPDA) is reversibly converted into a highly polar, water-soluble ammonium bicarbonate salt. The unreacted pentadecanol remains in the organic phase. Heating the aqueous phase subsequently strips the CO₂, reverting the salt back to pure, non-polar DMPDA .
Troubleshooting Workflows & Decision Trees
To systematically identify and eliminate impurities, follow the decision matrix below.
Fig 2. Decision tree for identifying and resolving DMPDA extraction impurities.
Quantitative Data Analytics
The following table summarizes the kinetic impact of common impurities and the target thresholds required for high-purity applications.
Impurity Class
Typical Crude Conc.
Mechanistic Impact on Downstream Use
Recommended Purification
Target Threshold
Unreacted Alcohols
2.0% - 5.0%
Dilutes active extractant concentration; alters phase disengagement time.
SHAPE (CO₂/H₂O extraction)
< 0.1%
Secondary Amines
0.5% - 1.5%
Acts as a competing ligand; high risk of N-nitrosamine formation.
Electrophilic Scavenger Resins
< 10 ppm
N-Oxides
0.1% - 1.0%
Causes redox instability; coordinates strongly with transition metals.
Activated Carbon / Reduction
< 0.05%
Water (Moisture)
1.0% - 4.2%
Hydrolyzes sensitive downstream catalysts.
Molecular Sieves (3Å)
< 0.01%
Self-Validating Experimental Protocols
Protocol A: CO₂-Mediated SHAPE for DMPDA Purification
This protocol utilizes the reversible protonation of tertiary amines to separate them from neutral organic impurities without the use of permanent mineral acids (which generate stoichiometric salt waste).
Initial Solvation: Dissolve the crude DMPDA mixture in a non-polar solvent (e.g., n-dodecane or hexane) at a 1:5 v/v ratio.
Aqueous Addition: Add an equal volume of deionized water to the organic mixture in a pressurized extraction vessel.
CO₂ Sparging (The Switch): Sparge the biphasic mixture with CO₂ gas at 1-2 bar pressure while stirring vigorously at 25°C for 30 minutes.
Self-Validation Check: Monitor the pH of the aqueous phase. A drop from ~pH 9 to ~pH 6.5 confirms the quantitative conversion of DMPDA to its water-soluble ammonium bicarbonate salt.
Phase Separation: Allow the phases to disengage. Decant and discard the organic phase (which now contains the unreacted pentadecanol and neutral impurities).
CO₂ Stripping (The Reversal): Transfer the aqueous phase to a clean vessel. Heat to 60°C and sparge with Nitrogen (N₂) or Argon gas to drive off the CO₂.
Self-Validation Check: As CO₂ is removed, the solution will turn cloudy, and pure DMPDA will phase-separate as an immiscible top layer. The aqueous pH will return to >9.0.
Recovery: Decant the pure DMPDA layer and dry over anhydrous Na₂SO₄.
Protocol B: N-Oxide Scavenging via Activated Carbon
N-oxides form easily in tertiary amines but can be catalytically decomposed or adsorbed without damaging the parent amine .
Step-by-Step Methodology:
Preparation: Dilute the recovered DMPDA in a low-boiling solvent (e.g., dichloromethane) to reduce viscosity.
Adsorption: Add 5% w/w activated carbon (Darco® KB-G or similar high-surface-area variant).
Agitation: Stir the suspension at 40°C for 2 hours. The activated carbon acts as both a physical adsorbent for polar N-oxides and a catalytic surface to quench residual peroxides.
Filtration: Pass the mixture through a pad of Celite® 545 to remove all carbon particulates.
Self-Validation Check: Analyze the filtrate via FT-IR. The disappearance of the strong N-O stretching band at ~950–970 cm⁻¹ confirms the complete removal of the N-oxide impurity.
Concentration: Evaporate the solvent under reduced pressure to yield ultra-pure DMPDA.
References
Switchable Hydrophilicity Amine Product Extraction: Efficient Separation of Tertiary Amines via Carbon Dioxide-Induced Polarity Switch in Homogeneous Catalysis. ACS Sustainable Chemistry & Engineering.[Link]
A Consideration of the Extent That Tertiary Amines Can Form N-Nitroso Dialkylamines in Pharmaceutical Products. Organic Process Research & Development, ACS Publications.[Link]
Medicinal Chemistry of Drugs with N-Oxide Functionalities. National Center for Biotechnology Information (PMC).[Link]
Reference Data & Comparative Studies
Validation
NMR spectroscopy validation methods for N,N-Dimethylpentadecylamine purity
Purity Validation of N,N-Dimethylpentadecylamine: A Comparative Guide to qNMR vs. HPLC-CAD and GC-FID As the pharmaceutical and chemical industries increasingly rely on functional lipids, surfactants, and lipid nanoparti...
Author: BenchChem Technical Support Team. Date: April 2026
Purity Validation of N,N-Dimethylpentadecylamine: A Comparative Guide to qNMR vs. HPLC-CAD and GC-FID
As the pharmaceutical and chemical industries increasingly rely on functional lipids, surfactants, and lipid nanoparticle (LNP) formulations, the rigorous purity validation of intermediate aliphatic amines has become critical. N,N-Dimethylpentadecylamine (CAS 17678-60-3) —a long-chain tertiary amine (C₁₇H₃₇N) featuring a 15-carbon hydrophobic tail and a dimethylamine hydrophilic head[1]—presents a unique analytical challenge.
This guide objectively compares the performance of Proton Quantitative Nuclear Magnetic Resonance (¹H qNMR) against traditional chromatographic alternatives (HPLC-CAD and GC-FID). By examining the causality behind these analytical behaviors, we provide a self-validating, step-by-step qNMR protocol for establishing absolute purity without the need for an analyte-specific reference standard.
The Analytical Challenge: Why Traditional Methods Struggle
N,N-Dimethylpentadecylamine lacks a conjugated π-system, meaning it has no functional UV chromophore [2]. Consequently, standard HPLC-UV methods are virtually blind to it unless subjected to complex pre-column derivatization—a process that is notoriously difficult for tertiary amines.
To bypass this, laboratories typically turn to two alternatives:
GC-FID (Gas Chromatography - Flame Ionization Detection): While FID provides excellent linear response for hydrocarbons, long-chain aliphatic amines are highly prone to secondary interactions (adsorption) with active silanol groups in the GC inlet liner and column stationary phase. This leads to severe peak tailing, irreversible adsorption, and under-reporting of impurities.
The qNMR Advantage:
Recognized by the Bureau International des Poids et Mesures (BIPM) and ISO 24583 as a primary ratio measurement procedure[5][6], ¹H qNMR measures the absolute number of resonating nuclei. The signal area is directly proportional to the molar amount of the functional group, completely independent of the molecule's chemical structure. Therefore, absolute purity can be determined using a completely different, highly pure internal calibrant (IC)[7].
Figure 1: Analytical Decision Tree for N,N-Dimethylpentadecylamine Purity Validation.
Methodological Comparison: Quantitative Data Synthesis
The following table synthesizes field-proven performance metrics comparing the three primary methodologies for fatty amine purity validation.
To establish a self-validating system, every step of the qNMR protocol must be controlled for causality. For N,N-Dimethylpentadecylamine, we select Dimethyl sulfone (DMSO₂) as the Internal Calibrant (IC).
Causality for IC Selection: DMSO₂ produces a sharp, isolated singlet at ~3.0 ppm (6 protons). This perfectly avoids the N,N-dimethyl protons of the analyte (~2.2 ppm, singlet, 6H), the N-CH₂ protons (~2.3 ppm, triplet, 2H), and the bulk aliphatic chain (0.8–1.5 ppm, multiplet, 29H).
Step-by-Step Methodology
Step 1: Gravimetric Preparation
Ensure the ambient humidity is <50% to prevent hygroscopic moisture absorption.
Using a microbalance (d = 0.001 mg), accurately co-weigh approximately 20.000 mg of N,N-Dimethylpentadecylamine (
mx
) and 5.000 mg of certified reference standard Dimethyl sulfone (
mstd
) into a static-free vial.
Critical Control: The mass ratio should be optimized so that the molar ratio of the target protons (analyte vs. standard) is approximately 1:1, ensuring the detector dynamic range is equally utilized.
Step 2: Dissolution
Add 0.8 mL of deuterated chloroform (CDCl₃, 99.8% D) containing 0.03% TMS.
Vortex for 30 seconds until completely dissolved, then transfer to a 5 mm precision NMR tube.
Step 3: NMR Acquisition Parameters
Pulse Angle: Use a strict 90° excitation pulse to ensure maximum signal-to-noise ratio.
Relaxation Delay (D1): Set D1 to ≥ 30 seconds. Causality: For quantitative integration, the delay between pulses must be at least 5 times the longest longitudinal relaxation time (
T1
) of the nuclei of interest to ensure >99.3% magnetization recovery[9].
Number of Scans (NS): 32 to 64 scans (achieving S/N > 250:1 for the target peaks).
Spectral Width: 20 ppm, centered at 5 ppm.
Step 4: Spectral Processing & Integration
Apply an exponential window function with a Line Broadening (LB) of 0.3 Hz prior to Fourier Transform.
Perform manual zero-order and first-order phase correction.
Apply a strict polynomial baseline correction.
Integration: Integrate the DMSO₂ singlet at 3.0 ppm (
Istd
) and the N(CH₃)₂ singlet of the analyte at 2.2 ppm (
Ix
). Causality: The integration region must extend to 64 times the Full Width at Half Maximum (FWHH) to capture >99% of the Lorentzian peak tails[10].
Step 5: Absolute Purity Calculation
Calculate the mass fraction purity (
Px
) using the fundamental qNMR equation[7]:
Px=IstdIx×NxNstd×MstdMx×mxmstd×Pstd
Where:
Ix
= Integral of analyte (N-methyl protons at 2.2 ppm)
Istd
= Integral of IC (DMSO₂ protons at 3.0 ppm)
Nstd
= Number of protons in IC (6)
Nx
= Number of protons in analyte peak (6)
Mx
= Molecular weight of N,N-Dimethylpentadecylamine (255.48 g/mol )
Mstd
= Molecular weight of DMSO₂ (94.13 g/mol )
mstd
= Mass of IC weighed (mg)
mx
= Mass of analyte weighed (mg)
Pstd
= Certified purity of the IC (e.g., 0.9998)
Figure 2: Step-by-Step Workflow for Absolute qNMR Purity Determination.
References
BIPM (Bureau International des Poids et Mesures). Quantitative NMR (qNMR). Available at:[Link]
ISO 24583:2022. Quantitative nuclear magnetic resonance spectroscopy — Purity determination of organic compounds used for foods and food products — General requirements for 1H NMR internal standard method. Available at:[Link]
Chemical and Pharmaceutical Bulletin. Collaborative Study to Validate Purity Determination by 1H Quantitative NMR Spectroscopy by Using Internal Calibration Methodology. Available at:[Link]
Spectroscopy World. Quantitative NMR spectroscopy in the quality evaluation of active pharmaceutical ingredients and excipients. Available at:[Link]
Analytical Chemistry (ACS). Method Performance and Validation for Quantitative Analysis by 1H and 31P NMR Spectroscopy. Available at:[Link]
A Senior Application Scientist's Guide to Quantifying N,N-Dimethylpentadecylamine: A GC-MS Protocol and Comparative Analysis
For researchers, scientists, and drug development professionals tasked with the quantitative analysis of N,N-Dimethylpentadecylamine in complex mixtures, the choice of analytical methodology is paramount. This guide prov...
Author: BenchChem Technical Support Team. Date: April 2026
For researchers, scientists, and drug development professionals tasked with the quantitative analysis of N,N-Dimethylpentadecylamine in complex mixtures, the choice of analytical methodology is paramount. This guide provides an in-depth, technically-grounded protocol for the quantification of this long-chain tertiary amine using Gas Chromatography-Mass Spectrometry (GC-MS). Furthermore, it offers a critical comparison with Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS), empowering you to make an informed decision based on the specific requirements of your application.
Introduction: The Analytical Challenge of Long-Chain Tertiary Amines
N,N-Dimethylpentadecylamine, a C15 tertiary amine, presents a unique set of analytical challenges. Its long alkyl chain results in a high boiling point and potential for thermal degradation, while the tertiary amine group can lead to poor peak shape and adsorption on active sites within the GC system. Consequently, a robust and reliable analytical method is essential for accurate quantification. This guide will dissect the nuances of method development, from sample preparation to data analysis, providing a validated framework for your laboratory.
Recommended GC-MS Protocol for N,N-Dimethylpentadecylamine Quantification
This protocol is designed to provide a reliable and reproducible method for the quantification of N,N-Dimethylpentadecylamine in complex organic matrices.
Sample Preparation: Solid-Phase Extraction (SPE)
For the isolation of N,N-Dimethylpentadecylamine from complex matrices, a cation exchange Solid-Phase Extraction (SPE) protocol is recommended.[1] This approach leverages the basicity of the tertiary amine for selective retention.
Experimental Protocol:
Sample Pre-treatment: Dilute the sample in a non-polar solvent (e.g., hexane) to reduce viscosity and ensure compatibility with the SPE sorbent.
SPE Cartridge Conditioning: Condition a cation exchange SPE cartridge (e.g., Bond Elut SCX) with 5 mL of methanol followed by 5 mL of hexane. Do not allow the cartridge to dry.
Sample Loading: Load the pre-treated sample onto the conditioned SPE cartridge at a slow, consistent flow rate (approximately 1-2 mL/min).
Washing: Wash the cartridge with 5 mL of hexane to remove non-polar interferences, followed by 5 mL of methanol to remove polar interferences.
Elution: Elute the N,N-Dimethylpentadecylamine with 5 mL of a 5% ammonium hydroxide in methanol solution. The basic mobile phase neutralizes the amine, releasing it from the sorbent.
Evaporation and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen. Reconstitute the residue in a known volume (e.g., 1 mL) of a suitable solvent for GC-MS analysis, such as dichloromethane or ethyl acetate.
Diagram of the SPE Workflow:
Caption: Workflow for Solid-Phase Extraction of N,N-Dimethylpentadecylamine.
GC-MS Instrumentation and Parameters
The following GC-MS parameters are recommended for the analysis of N,N-Dimethylpentadecylamine. While direct analysis of tertiary amines is possible, challenges with peak shape can arise.[2] For this high molecular weight amine, a robust, inert column is essential.
Table 1: Recommended GC-MS Parameters
Parameter
Recommended Setting
Rationale
Gas Chromatograph
GC System
Agilent 8890 GC or equivalent
Provides excellent temperature and flow control for reproducible retention times.
Injection Port
Split/Splitless
Splitless injection is preferred for trace analysis to maximize analyte transfer to the column.
Inlet Temperature
280 °C
High enough to ensure volatilization of the high boiling point analyte without causing thermal degradation.
Injection Volume
1 µL
A standard volume for capillary GC.
Carrier Gas
Helium
Inert carrier gas providing good chromatographic efficiency.
Flow Rate
1.2 mL/min (Constant Flow)
Optimal flow rate for a 0.25 mm ID column.
GC Column
Agilent DB-5ms (30 m x 0.25 mm, 0.25 µm) or equivalent
A low-polarity, inert column to minimize peak tailing associated with amines.
Oven Program
Initial: 150 °C (hold 1 min), Ramp: 15 °C/min to 300 °C (hold 5 min)
A starting temperature that allows for good initial focusing, followed by a ramp to elute the high-boiling analyte in a reasonable time.
Mass Spectrometer
MS System
Agilent 5977B MSD or equivalent
A sensitive and reliable single quadrupole mass spectrometer.
Ionization Mode
Electron Ionization (EI)
Standard ionization technique for GC-MS providing reproducible fragmentation patterns.
Ion Source Temp.
230 °C
Standard source temperature.
Quadrupole Temp.
150 °C
Standard quadrupole temperature.
Acquisition Mode
Selected Ion Monitoring (SIM)
Enhances sensitivity and selectivity by monitoring specific ions for the analyte and internal standard.
Mass Spectrometry: Ion Selection for Quantification
The selection of appropriate ions for SIM is critical for selective and sensitive quantification. Based on the NIST Mass Spectrum for 1-Pentadecanamine, N,N-dimethyl-, the following ions are recommended.[3]
Table 2: Recommended SIM Ions
Compound
Quantifier Ion (m/z)
Qualifier Ion(s) (m/z)
Rationale
N,N-Dimethylpentadecylamine
58
255 (M+)
The m/z 58 ion corresponds to the stable immonium fragment [CH2=N(CH3)2]+ resulting from alpha-cleavage, which is typically the base peak for N,N-dimethylalkylamines and provides high sensitivity.[4] The molecular ion at m/z 255, while of lower intensity, confirms the identity of the compound.
N,N-Dimethylheptadecylamine (Internal Standard)
58
283 (M+)
This homolog acts as an excellent internal standard due to its similar chemical properties and chromatographic behavior. It also produces the same base peak at m/z 58, but its molecular ion at m/z 283 allows for its distinction from the analyte.
Diagram of N,N-Dimethylpentadecylamine Fragmentation:
Caption: Proposed EI fragmentation of N,N-Dimethylpentadecylamine.
Internal Standard Selection and Use
The use of an internal standard (IS) is crucial for accurate quantification, as it corrects for variations in sample preparation, injection volume, and instrument response. For N,N-Dimethylpentadecylamine, a close structural analog that is not present in the samples is ideal. N,N-Dimethylheptadecylamine is an excellent choice as it is a longer-chain homolog with very similar chemical properties and chromatographic behavior. A deuterated analog of N,N-Dimethylpentadecylamine would be the "gold standard" but may not be commercially available.
Protocol for Internal Standard Use:
Prepare a stock solution of the internal standard (e.g., 100 µg/mL in a suitable solvent).
Spike all calibration standards and samples with a consistent amount of the internal standard early in the sample preparation process to account for extraction efficiency.
Comparison with LC-MS/MS
While GC-MS is a robust technique for this analysis, Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) offers a powerful alternative, particularly for complex biological matrices or when dealing with thermally labile compounds.[5][6]
Table 3: Comparison of GC-MS and LC-MS/MS for N,N-Dimethylpentadecylamine Analysis
Feature
GC-MS
LC-MS/MS
Principle
Separation based on volatility and polarity in the gas phase.
Separation based on polarity in the liquid phase.
Sample Volatility
Required. High-boiling point of N,N-Dimethylpentadecylamine necessitates high temperatures.
Not required, making it suitable for a wider range of compounds, including those that are thermally unstable.[6]
Derivatization
Often not necessary for tertiary amines, but can improve peak shape.
Not required.
Sensitivity
Good, especially in SIM mode.
Generally offers higher sensitivity, particularly with modern triple quadrupole instruments.[5]
Selectivity
Good with SIM, but can be limited by co-eluting matrix components with similar ions.
Excellent, due to the use of Multiple Reaction Monitoring (MRM), which monitors a specific precursor-to-product ion transition.
Matrix Effects
Generally less susceptible to ion suppression than ESI-based LC-MS.
Can be prone to ion suppression or enhancement from matrix components, requiring careful method development and internal standard use.
Throughput
Can be lower due to longer run times for high-boiling compounds.
Can offer higher throughput with the use of UHPLC systems.
Instrumentation Cost
Generally lower than LC-MS/MS.
Higher initial investment and maintenance costs.[6]
A published method for the analysis of similar long-chain N,N-dimethylalkylamines (N,N-dimethyldodecylamine and N,N-dimethyloctadecylamine) in water samples by LC-MS/MS reported method detection limits of 4.7 and 0.80 ng/L, respectively, demonstrating the high sensitivity achievable with this technique.[7]
Conclusion
The choice between GC-MS and LC-MS/MS for the quantification of N,N-Dimethylpentadecylamine depends on the specific requirements of the analysis. The GC-MS protocol presented here offers a reliable and cost-effective method with good sensitivity and selectivity, particularly when coupled with an appropriate internal standard and operated in SIM mode. It is well-suited for routine analysis in many industrial and research settings.
However, for applications requiring the highest sensitivity, for analysis in complex biological matrices where ion suppression can be managed, or when dealing with a suite of compounds with varying volatilities, LC-MS/MS is the superior technique. By understanding the principles and practical considerations of both methods, researchers can confidently select and implement the most appropriate analytical strategy for their needs.
References
A review of the modern principles and applications of solid-phase extraction techniques in chromatographic analysis - PMC. (n.d.). Retrieved March 26, 2026, from [Link]
1-Pentadecanamine, N,N-dimethyl-. (n.d.). In NIST Chemistry WebBook. Retrieved March 26, 2026, from [Link]
Solid-Phase Extraction (SPE) Method Development. (n.d.). Waters Corporation. Retrieved March 26, 2026, from [Link]
mass spectrum of dimethylamine C2H7N CH3NHCH3 fragmentation pattern of m/z m/e ions for analysis and identification of N-methylmethanamine image diagram doc brown's advanced organic chemistry revision notes. (n.d.). Retrieved March 26, 2026, from [Link]
Understanding and Improving Solid-Phase Extraction | LCGC International. (n.d.). Retrieved March 26, 2026, from [Link]
Tsukatani, H., & Tobiishi, K. (2015). Determination of N,N-dimethyldodecylamine and N,N-dimethyloctadecylamine in river and sea water using liquid chromatography tandem mass spectrometry. Bulletin of environmental contamination and toxicology, 94(6), 801–806. [Link]
CHAPTER 2 Fragmentation and Interpretation of Spectra 2.1 Introduction. (n.d.). Retrieved March 26, 2026, from [Link]
GC-MS vs LC-MS. (2026, February 11). ResolveMass Laboratories Inc. [Link]
Aniline-Driven Liquid-Liquid Extraction for Methylamine- Water Separation: Process Simulation and Performance Evaluation. (2023). Journal of Sustainable Materials Processing and Management, 3(2), 14-27. [Link]
Chemical Derivatization Processes Applied to Amine Determination in Samples of Different Matrix Composition. (2015). ACS Publications. [Link]
Solid phase extraction of amines | Request PDF. (n.d.). ResearchGate. Retrieved March 26, 2026, from [Link]
A new method of simultaneous determination of atmospheric amines in gaseous and particulate phases by gas chromatography-mass sp. (n.d.). Retrieved March 26, 2026, from [Link]
Amines – Determination of N,N-dimethylethylamine, N,N- dimethylisopropylamine, N,N-dimethyl-n-propylamine and triethylamine in. (2024, September 30). ZORA. [Link]
LC-MS vs. GC-MS: Which Is More Suitable for Biomolecules? (2025, May 9). Patsnap Synapse. [Link]
N,N-Dimethylpentadecylamine. (2018, May 16). SIELC Technologies. [Link]
Kaspar, H., Dettmer, K., Chan, Q., Daniels, S., Nimkar, S., Daviglus, M. L., Stamler, J., Elliott, P., & Oefner, P. J. (2009). Urinary amino acid analysis: a comparison of iTRAQ-LC-MS/MS, GC-MS, and amino acid analyzer. Journal of chromatography. B, Analytical technologies in the biomedical and life sciences, 877(20-21), 1838–1846. [Link]
Selective Solid Phase Extraction of Aromatic Amines in Mainstream Tobacco Smoke Solution Using Molecularly Imprinted Polymer. (n.d.). Retrieved March 26, 2026, from [Link]
Quantitative Determination of Aromatic Amines formed from Azo Dyes in Textile using GCMS/MS ASMS 2016 ThP 158. (n.d.). Shimadzu. Retrieved March 26, 2026, from [Link]
LCMS vs. GCMS: When to Choose Each for Optimal Results in Your Analytical Chemistry. (2025, July 11). Retrieved March 26, 2026, from [Link]
Sample Preparation – Chemical Analysis. (n.d.). Analytik Jena. Retrieved March 26, 2026, from [Link]
Peptide dimethylation: fragmentation control via distancing the dimethylamino group. (2014). Rapid communications in mass spectrometry : RCM, 28(15), 1735–1744. [Link]
CHROMATOGRAPHIC DETERMINATION OF AMINES IN FOOD SAMPLES. (n.d.). HELDA. Retrieved March 26, 2026, from [Link]
N-nitrosodimethylamine in drinking water using a rapid, solid-phase extraction method. (n.d.). Retrieved March 26, 2026, from [Link]
Quality Control in Targeted GC-MS for Amino Acid-OMICS. (n.d.). PMC. Retrieved March 26, 2026, from [Link]
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As a Senior Application Scientist in chemical safety and drug development, I recognize that handling long-chain tertiary alkylamines like N,N-Dimethylpentadecylamine (CAS: 17678-60-3) requires a rigorous, scientifically...
Author: BenchChem Technical Support Team. Date: April 2026
As a Senior Application Scientist in chemical safety and drug development, I recognize that handling long-chain tertiary alkylamines like N,N-Dimethylpentadecylamine (CAS: 17678-60-3) requires a rigorous, scientifically grounded approach. In drug development, these lipophilic amines are frequently utilized in lipid nanoparticle (LNP) formulations, surfactant synthesis, and as chemical intermediates[1][2].
Because of its specific molecular structure—a long 15-carbon hydrophobic tail coupled with a reactive tertiary amine head—this compound poses distinct environmental and physiological hazards. It is highly corrosive to biological tissues and presents severe acute and chronic toxicity to aquatic ecosystems[3].
The following guide provides a self-validating, step-by-step operational protocol for the safe handling, neutralization (where applicable), and final disposal of N,N-Dimethylpentadecylamine.
Hazard Profile & Mechanistic Causality
To safely dispose of any chemical, we must first understand the physicochemical properties driving its hazard profile. Do not simply treat this chemical as generic organic waste; its specific reactivity dictates our segregation and containment strategy.
Hazard Parameter
Quantitative/Classification Data
Mechanistic Causality & Operational Impact
Chemical Identity
N,N-Dimethylpentadecylamine (CAS: 17678-60-3)
Long-chain aliphatic amine (C17H37N)[1]. The hydrophobic tail drives lipophilicity, requiring organic solvents for cleanup.
Corrosivity
Skin Corr. 1B (H314)
The unshared electron pair on the tertiary nitrogen acts as a Lewis base, stripping protons from biological tissues and causing severe chemical burns[3][4].
Aquatic Toxicity
Aquatic Acute 1 (H400), Chronic 1 (H410)
The surfactant-like nature of the molecule disrupts aquatic organism cell membranes. Never dispose of this chemical down the drain [3].
Incompatibilities
Strong acids, oxidizing agents, acid chlorides
Exothermic neutralization occurs with acids. Oxidation can release toxic nitrogen oxide (
NOx
) gases[5].
The following protocol is designed for laboratory scale and pilot-plant disposal of N,N-Dimethylpentadecylamine and its associated contaminated effluents.
Phase 1: Segregation and Primary Containment
Causality: Amines are basic and reactive. Mixing them with incompatible waste streams (like halogenated solvents or strong acids) can cause exothermic reactions, off-gassing, or container rupture.
Select the Appropriate Container: Use High-Density Polyethylene (HDPE) or Teflon-lined containers for waste collection. Avoid using standard metal drums without liners, as the corrosive nature of the amine can degrade the metal over time.
Isolate the Waste Stream: Designate a specific waste carboy exclusively for "Basic Organic Waste - Amines." Ensure this container is kept strictly separate from acidic waste, oxidizers, and acid anhydrides[5].
Manage Aqueous vs. Organic Phases: If the amine is dissolved in an organic solvent (e.g., ethanol, dichloromethane), collect it as hazardous organic waste. If it is in an aqueous emulsion, collect it separately and verify the pH. If the pH exceeds 12.5, it must be classified under EPA hazardous waste codes for corrosivity (D002)[6].
Phase 2: Spill Cleanup & Decontamination
Causality: Due to its low vapor pressure but high dermal toxicity, spills must be managed with solid-phase absorbents rather than water dilution, which would only spread the aquatic hazard.
Containment: In the event of a spill, immediately halt the source and ensure the area is under negative pressure (fume hood or local exhaust) to prevent aerosol inhalation[5][7].
Absorption: Apply a non-combustible, inert chemical absorbent (e.g., diatomaceous earth, silica gel, or universal chemical binders) directly to the spill[5][7]. Do not use sawdust if strong oxidizers are present nearby.
Neutralization (Optional but Recommended): For residual surface contamination, a dilute, weak acid solution (such as 5% citric acid) can be used to wipe down the surface. This converts the freebase amine into a water-soluble, less volatile citrate salt.
Collection: Sweep the absorbed mixture using spark-proof tools and place it into a solid hazardous waste container[5].
Phase 3: Final Disposal & Regulatory Compliance
Causality: Because biological wastewater treatment facilities cannot rapidly degrade high concentrations of long-chain biocidal amines without disrupting the microbial sludge, thermal destruction is the only viable end-of-life pathway[2].
Labeling: Affix a GHS-compliant hazardous waste label indicating "Danger: Corrosive, Environmentally Hazardous" and list the exact chemical constituents (e.g., "Contains N,N-Dimethylpentadecylamine, 15% in Methanol")[3][8].
Secondary Containment: Store the sealed waste containers in a ventilated, secondary containment bin to catch any potential leaks before they reach the environment.
Incineration Routing: Transfer the waste to an EPA-approved (or local equivalent) hazardous waste disposal facility. The facility will utilize high-temperature incineration equipped with
NOx
scrubbers to safely combust the nitrogen-containing organic material into
CO2
,
H2O
, and
N2
[2].
Waste Lifecycle & Routing Visualization
The following diagram illustrates the logical flow of N,N-Dimethylpentadecylamine from point-of-generation to final destruction, ensuring no environmental release occurs.
Workflow for the safe segregation, collection, and disposal of N,N-Dimethylpentadecylamine waste.
References
NextSDS. (n.d.). N,N-dimethyldocosylamine — Chemical Substance Information (Related Substances: N,N-dimethylpentadecylamine). Retrieved from[Link]
NextSDS. (n.d.). N-methyltetradecylamine — Chemical Substance Information. Retrieved from [Link]
ChemTel. (2019). Safety Data Sheet: Alkylamine, longchain. Retrieved from [Link]
U.S. Environmental Protection Agency (EPA). (n.d.). Recommended Methods of Reduction, Neutralization, Recovery, or Disposal of Hazardous Waste: Volume X Organic Compounds. Retrieved from [Link]
Chevron. (2025). Safety Data Sheet. Retrieved from [Link]
Electronic Code of Federal Regulations (eCFR). (n.d.). 40 CFR Part 260 -- Hazardous Waste Management System: General. Retrieved from [Link]